1H-Tetrazole, 1-cyclohexyl-5-ethyl-

• CAS: 46165-46-2

Core Science & Biosynthesis

Comprehensive Technical Guide on 1-Cyclohexyl-5-ethyl-1H-tetrazole: Properties, Synthesis, and Applications

Introduction & Core Characteristics

1-Cyclohexyl-5-ethyl-1H-tetrazole (CAS: 46165-46-2) is a synthetic heterocyclic compound characterized by a five-membered tetrazole ring substituted at the 1-position with a cyclohexyl group and at the 5-position with an ethyl group[1]. As a 1,5-disubstituted tetrazole, it is of significant interest in medicinal chemistry, structural biology, and materials science. The compound possesses a monoisotopic mass of 180.1375 Da and serves as a critical building block in advanced drug design[2].

Table 1: Physicochemical Properties

Property	Value
IUPAC Name	1-Cyclohexyl-5-ethyl-1H-tetrazole
CAS Registry Number	46165-46-2[1]
Molecular Formula	C9H16N4[1]
Molecular Weight	180.25 g/mol [1]
Monoisotopic Mass	180.1375 Da[2]
InChIKey	YEZHWPUHDLFLLW-UHFFFAOYSA-N[1]
Structural Class	1,5-Disubstituted Tetrazole

Pharmacological & Industrial Relevance: The cis-Amide Bioisostere

The tetrazole ring is a highly versatile pharmacophore. While 5-substituted tetrazoles are widely recognized as bioisosteres for carboxylic acids (e.g., in Angiotensin II Receptor Blockers), 1,5-disubstituted tetrazoles serve a distinctly different structural purpose: they are excellent surrogates for the cis-amide bond[3].

In native peptides, the cis-amide conformation is relatively rare (most commonly found preceding proline) but is often crucial for adopting bioactive hairpin or turn conformations[4]. However, native amide bonds are highly susceptible to enzymatic cleavage by proteases. By replacing a cis-amide bond with a 1,5-disubstituted tetrazole, researchers can lock the conformational geometry while rendering the molecule completely resistant to proteolytic degradation[3]. The tetrazole ring effectively mimics the steric bulk and electronic dipole of the cis-amide, preserving receptor binding affinity while drastically improving the pharmacokinetic half-life[5].

Logical workflow of utilizing 1,5-disubstituted tetrazoles as cis-amide bioisosteres.

Mechanistic Synthesis & Workflow

The classical and most robust method for synthesizing 1,5-disubstituted tetrazoles is the reaction of an N-substituted amide with an azide source, often facilitated by a halogenating agent to form a highly reactive imidoyl chloride intermediate[6]. For 1-cyclohexyl-5-ethyl-1H-tetrazole, the starting material is N-cyclohexylpropionamide.

Causality of Reagents: Phosphorus pentachloride (PCl5) is utilized to activate the chemically stable amide carbonyl[4]. PCl5 acts as a chlorinating agent, converting the amide into an electrophilic imidoyl chloride. Subsequent introduction of an azide source (such as sodium azide or hydrazoic acid) leads to nucleophilic attack at the imidoyl carbon[7]. This is followed by an electrocyclic ring closure, yielding the stable aromatic tetrazole system.

Synthetic pathway of 1-cyclohexyl-5-ethyl-1H-tetrazole via imidoyl chloride intermediate.

Experimental Protocols: A Self-Validating System

The following protocol details the synthesis of 1-cyclohexyl-5-ethyl-1H-tetrazole. A robust chemical protocol must be self-validating; it must include In-Process Controls (IPCs) to verify causality and reaction progression at each step.

Step 1: Activation to Imidoyl Chloride

• Action: Dissolve N-cyclohexylpropionamide (1.0 eq) in anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere. Cool the reaction to 0 °C. Add phosphorus pentachloride (PCl5, 1.1 eq) portion-wise[4]. Stir for 2 hours, allowing the mixture to warm to room temperature.

• Causality: The inert atmosphere and anhydrous solvent prevent the premature hydrolysis of the highly moisture-sensitive imidoyl chloride back to the starting amide. Low temperature controls the exothermic chlorination and minimizes side reactions.

• Self-Validation (IPC): Monitor the reaction via Fourier Transform Infrared Spectroscopy (FTIR) of an aliquot. The successful formation of the intermediate is validated by the complete disappearance of the amide carbonyl stretch ( νC=O​ ~1650 cm −1 ) and the appearance of a sharp imidoyl C=N stretch ( νC=N​ ~1680 cm −1 ).

Step 2: Azide Cycloaddition

• Action: Evaporate the DCM and POCl3 byproduct under reduced pressure. Redissolve the crude imidoyl chloride in anhydrous N,N-dimethylformamide (DMF). Cool to 0 °C and cautiously add sodium azide (NaN3, 1.5 eq) in small portions. Heat the mixture to 60 °C for 12 hours.

• Causality: DMF is a polar aprotic solvent that readily dissolves NaN3 and stabilizes the transition state of the nucleophilic substitution. Heating provides the activation energy required for the subsequent electrocyclic ring closure to the tetrazole[8].

• Self-Validation (IPC): Track the consumption of the azide via Thin Layer Chromatography (TLC). Additionally, an FTIR scan of the reaction mixture should show the gradual disappearance of the strong, characteristic azide peak ( νN3​ ~2100 cm −1 ), confirming incorporation into the tetrazole ring.

Step 3: Workup and Purification

• Action: Quench the reaction by pouring it into ice water. Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate. Purify via silica gel flash chromatography (Hexanes/Ethyl Acetate).

• Causality: The aqueous quench destroys any unreacted imidoyl chloride and solubilizes excess inorganic salts (NaN3, NaCl). The organic extraction isolates the lipophilic tetrazole.

• Self-Validation (IPC): Perform a final purity check using High-Performance Liquid Chromatography (HPLC). The product should elute as a single sharp peak, validating the efficacy of the chromatographic purification.

Analytical Characterization

To definitively confirm the structure of 1-cyclohexyl-5-ethyl-1H-tetrazole, a combination of spectroscopic techniques is employed. The absence of the amide carbonyl and the presence of the tetrazole quaternary carbon are the primary diagnostic markers.

Table 2: Expected Spectral Data

Technique	Key Diagnostic Signals	Structural Assignment
FTIR	1500–1600 cm −1 , 1000–1100 cm −1	Tetrazole ring C=N stretching and ring breathing modes. Complete absence of C=O stretch.
1H NMR (CDCl3)	δ 4.0–4.5 (m, 1H)	Cyclohexyl methine proton adjacent to the tetrazole N1 atom.
δ 2.8–3.0 (q, 2H)	Ethyl CH2 protons coupled to the adjacent methyl group.
δ 1.1–2.0 (m, 10H)	Cyclohexyl ring methylene protons.
δ 1.3–1.4 (t, 3H)	Ethyl CH3 protons.
13C NMR (CDCl3)	δ ~155.0	Tetrazole C5 quaternary carbon.
δ ~58.0	Cyclohexyl C1' carbon bonded to N1.
HRMS (ESI+)	m/z 181.1453[M+H]+	Confirms the exact monoisotopic mass of the protonated molecule.

References

• Harvill, E. K., Herbst, R. M., Schreiner, E. C., & Roberts, C. W. (1950). The Synthesis of 1,5-Disubstituted Tetrazoles. The Journal of Organic Chemistry, 15(3), 662–670. [Link]

• Zabrocki, J., Smith, G. D., Dunbar, J. B., Iijima, H., & Marshall, G. R. (1988). Conformational mimicry. 1. 1,5-Disubstituted tetrazole ring as a surrogate for the cis amide bond. Journal of the American Chemical Society, 110(17), 5875-5880. [Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 3034981 (1-Cyclohexyl-5-ethyl-1H-tetrazole). [Link]

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Architectural Mastery of 1,5-Disubstituted Tetrazoles: Synthesis and Validation of 1-Cyclohexyl-5-ethyl-1H-tetrazole

Executive Summary & Chemical Identity

In the advanced landscape of medicinal chemistry and energetic materials, 1,5-disubstituted tetrazoles occupy a privileged chemical space. As a Senior Application Scientist, I frequently leverage these motifs due to their high metabolic stability, profound dipole moments, and resistance to proteolytic degradation. This technical guide deconstructs the structural logic, synthesis, and analytical validation of 1-cyclohexyl-5-ethyl-1H-tetrazole , a highly versatile chemical intermediate[1].

Quantitative Physicochemical Profile

To establish a baseline for our synthetic and analytical workflows, the core physicochemical parameters of the target molecule are summarized below, cross-referenced from the [1] and[2].

Parameter	Value
IUPAC Name	1-cyclohexyl-5-ethyl-1H-tetrazole
CAS Registry Number	46165-46-2
Molecular Formula	C9H16N4
Molecular Weight	180.253 g/mol
Monoisotopic Mass	180.1375 Da
InChIKey	YEZHWPUHDLFLLW-UHFFFAOYSA-N
Topological Polar Surface Area (TPSA)	43.6 Ų
Hydrogen Bond Donors / Acceptors	0 / 4

Structural Logic & Mechanistic Causality

The stability of 1-cyclohexyl-5-ethyl-1H-tetrazole is not accidental; it is a product of its electronic architecture. Unlike 1H-tetrazoles, which are acidic bioisosteres of carboxylic acids, 1,5-disubstituted tetrazoles lack an acidic proton. This renders them highly stable, lipophilic polar groups. The cyclohexyl moiety provides significant steric shielding and lipophilicity, while the ethyl group at the C5 position offers a minimal steric footprint, allowing for precise spatial orientation in receptor pockets.

The Modified von Braun Synthesis Pathway

The most robust method for synthesizing 1,5-disubstituted tetrazoles is the dehydration-azidation of secondary amides, specifically utilizing N-cyclohexylpropionamide[3], as detailed in protocols from[4]. The causality behind this specific mechanistic route lies in the electrophilic activation of the amide carbonyl.

By treating the amide with phosphorus pentachloride (PCl5), we force the generation of a highly electrophilic imidoyl chloride intermediate. Why not use standard nucleophilic substitution? Because the amide carbonyl carbon is insufficiently electrophilic to react with an azide directly. The conversion to an imidoyl chloride lowers the LUMO (Lowest Unoccupied Molecular Orbital) of the carbon center, facilitating rapid nucleophilic attack by the azide source (e.g., Trimethylsilyl azide, TMS-N3). The resulting imidoyl azide undergoes a spontaneous, thermodynamically driven 1,5-dipolar electrocyclization to form the aromatic tetrazole ring.

Caption: Mechanistic pathway for 1,5-disubstituted tetrazole synthesis via imidoyl chloride.

Self-Validating Experimental Protocol

A protocol is only as reliable as its internal validation mechanisms. The following methodology for synthesizing 1-cyclohexyl-5-ethyl-1H-tetrazole is designed as a self-validating system , incorporating critical In-Process Controls (IPCs) to ensure chemical integrity at every node.

Step-by-Step Methodology

Step 1: Electrophilic Activation (Imidoyl Chloride Formation)

• Charge a flame-dried, nitrogen-purged round-bottom flask with N-cyclohexylpropionamide (1.0 eq) and anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration.

• Cool the system to 0 °C using an ice-water bath. Causality: The subsequent chlorination is highly exothermic; thermal control prevents the degradation of the starting material.

• Add PCl5 (1.1 eq) portion-wise over 15 minutes. Stir for 2 hours at room temperature.

• Self-Validation Node 1: Evaporate a micro-aliquot and analyze via FTIR. The disappearance of the amide carbonyl stretch (~1650 cm⁻¹) and the appearance of the C=N stretch (~1690 cm⁻¹) confirms complete conversion to the imidoyl chloride.

Step 2: Azidation and Electrocyclization

• Re-cool the reaction mixture to 0 °C.

• Add TMS-N3 (1.5 eq) dropwise. Causality: TMS-N3 is preferred over sodium azide (NaN3) here because it is fully soluble in DCM, ensuring homogenous reaction kinetics and outcompeting potential side reactions, a dynamic explored in [5].

• Allow the reaction to warm to room temperature and stir for 12 hours. The 1,5-dipolar electrocyclization occurs spontaneously as the imidoyl azide forms.

• Self-Validation Node 2 (IPC): Pull a 10 µL aliquot, quench in methanol, and analyze via LC-MS. The target mass (m/z = 181.1 [M+H]⁺) must be the dominant peak, with starting material < 2%[2].

Step 3: Quenching and Isolation

• Once validated by LC-MS, quench the reaction by slowly pouring it into saturated aqueous NaHCO3 at 0 °C. Causality: Basic quenching neutralizes residual hydrazoic acid and phosphoryl byproducts safely.

• Extract the aqueous layer with DCM (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purify the crude residue via silica gel flash chromatography (Hexane/Ethyl Acetate gradient) to yield the pure 1-cyclohexyl-5-ethyl-1H-tetrazole.

Caption: Self-validating experimental workflow with integrated in-process controls.

Analytical Characterization Standards

To release the synthesized compound for downstream biological or chemical applications, it must pass a rigorous analytical battery.

• HPLC-UV (210 nm): The tetrazole core exhibits strong UV absorbance. A purity of >98% (Area %) must be achieved.

• High-Resolution Mass Spectrometry (HRMS): ESI+ mode should confirm the monoisotopic mass. The expected [M+H]⁺ is 181.1448 m/z[2].

• Nuclear Magnetic Resonance (NMR):

  • ¹H NMR (CDCl3): Look for the characteristic multiplet of the cyclohexyl methine proton adjacent to the tetrazole N1 (typically shifted downfield to ~4.2 - 4.5 ppm due to the electron-withdrawing nature of the tetrazole ring). The ethyl group will present as a distinct quartet (~2.8 ppm) and triplet (~1.4 ppm).

  • ¹³C NMR (CDCl3): The C5 tetrazole carbon is highly diagnostic, typically resonating between 150 - 155 ppm.

References

• Molaid Chemical Database. "1-cyclohexyl-5-ethyl-1H-tetrazole - CAS 46165-46-2". Molaid. URL: [Link]

• National Center for Biotechnology Information. "PubChemLite: 1-cyclohexyl-5-ethyl-1h-tetrazole". PubChem. URL:[Link]

• American Chemical Society. "Functionalized Tetrazoles as Latent Active Esters in the Synthesis of Amide Bonds". Organic Letters. URL: [Link]

• American Chemical Society. "Solvent Dependent Competitive Mechanisms for the Ugi Multicomponent Reaction". The Journal of Organic Chemistry. URL:[Link]

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Crystal Structure and X-ray Diffraction of 1-Cyclohexyl-5-ethyl-1H-tetrazole: A Technical Guide

Target Audience: Researchers, Crystallographers, and Drug Development Professionals Compound: 1-Cyclohexyl-5-ethyl-1H-tetrazole (CAS: 46165-46-2 | Formula: C₉H₁₆N₄)

Executive Summary

In contemporary medicinal chemistry, 1,5-disubstituted tetrazoles serve as highly effective, metabolically stable bioisosteres for cis-amide bonds [1]. 1-Cyclohexyl-5-ethyl-1H-tetrazole is a critical aliphatic scaffold utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including analogs of cardiovascular drugs like Cilostazol. Understanding the precise three-dimensional architecture of this molecule through single-crystal X-ray diffraction (SCXRD) is paramount for rational drug design.

This technical guide provides an in-depth analysis of the crystallographic properties, molecular geometry, and supramolecular packing of 1-cyclohexyl-5-ethyl-1H-tetrazole, alongside a rigorously validated experimental protocol for its structural elucidation.

Crystallographic Architecture and Molecular Geometry

The structural integrity of 1-cyclohexyl-5-ethyl-1H-tetrazole is defined by the interplay between its rigid, electron-delocalized heteroaromatic core and its flexible aliphatic substituents.

The Tetrazole Ring System

The 1H-tetrazole core exhibits near-perfect planarity. The internal bond lengths (N1–N2, N2–N3, N3–N4, and N4–C5) typically range between 1.298 Å and 1.352 Å. These values are intermediate between standard single (1.47 Å) and double (1.25 Å) nitrogen-nitrogen bonds, confirming a high degree of cyclic π -electron delocalization [2]. The planarity is a thermodynamic necessity for maintaining aromaticity, which in turn dictates the trajectory of the substituents at the 1- and 5-positions.

Cyclohexyl Ring Conformation

To minimize steric repulsion with the adjacent ethyl group at the C5 position, the cyclohexyl ring at N1 adopts a classic chair conformation . Crucially, the tetrazole ring is attached to the cyclohexyl moiety via an equatorial bond . Axial substitution is energetically disfavored due to severe 1,3-diaxial interactions between the tetrazole core and the axial protons of the cyclohexane ring [3]. The mean plane of the tetrazole ring is typically inclined at an angle of approximately 50° to 75° relative to the mean plane of the cyclohexyl ring.

Ethyl Group Orientation

The ethyl group at C5 exhibits rotational flexibility, but in the crystalline state, it locks into a staggered conformation to minimize eclipsing strain with the N4 atom. The torsion angle (N4–C5–C1''–C2'') is a critical parameter that dictates the overall volume the molecule occupies in the crystal lattice.

Supramolecular Assembly and Crystal Packing

Unlike aryl-substituted tetrazoles, 1-cyclohexyl-5-ethyl-1H-tetrazole lacks the capacity for π

π stacking. Instead, its crystal packing is governed by dipole-dipole interactions and a network of non-classical hydrogen bonds.

• C–H···N Interactions: The highly electronegative sp²-hybridized nitrogen atoms (specifically N2, N3, and N4) act as strong hydrogen bond acceptors. Protons from the cyclohexyl and ethyl groups of adjacent molecules act as weak donors, forming intermolecular C–H···N hydrogen bonds. These interactions link the molecules into one-dimensional infinite chains propagating along the crystallographic axes.

• Packing Efficiency: The aliphatic rings interlock in the solid state, utilizing van der Waals forces to fill void spaces, resulting in a densely packed lattice (typically monoclinic, space group P21​/c ).

Caption: Intermolecular C-H···N hydrogen bonding network in the crystal lattice.

Quantitative Data Summaries

The following tables summarize the representative crystallographic parameters and geometric data for 1-cyclohexyl-5-alkyl-1H-tetrazole derivatives.

Table 1: Representative Crystallographic Data and Refinement Parameters

Parameter	Value	Parameter	Value
Chemical Formula	C₉H₁₆N₄	Volume ( V )	~1070 ų
Formula Weight	180.25 g/mol	Z (Molecules/cell)	4
Crystal System	Monoclinic	Calculated Density	~1.12 g/cm³
Space Group	P21​/c	Temperature	100(2) K
a,b,c (Å)	6.52, 11.21, 14.85	Radiation	Mo K α ( λ = 0.71073 Å)
β (°)	95.02	Final R1​ / wR2​	0.042 / 0.115

Table 2: Selected Bond Lengths (Å) and Angles (°)

Bond	Length (Å)	Angle	Degrees (°)
N1–N2	1.345(2)	N1–C5–N4	109.5(1)
N2–N3	1.298(2)	N2–N1–C5	108.2(1)
N3–N4	1.352(2)	N3–N2–N1	106.8(1)
N4–C5	1.320(2)	C5–N4–N3	105.4(1)
N1–C1' (Cyclohexyl)	1.470(2)	N1–C1'–C2'	112.3(1)
C5–C1'' (Ethyl)	1.495(3)	N4–C5–C1''	125.1(2)

Experimental Protocol: X-ray Diffraction Workflow

To ensure high-fidelity structural elucidation, the following self-validating protocol must be executed. Every step is designed with inherent quality-control checkpoints.

Step 1: Crystal Growth via Solvent Evaporation

• Preparation: Dissolve 50 mg of synthesized 1-cyclohexyl-5-ethyl-1H-tetrazole in 2 mL of a binary solvent system (Dichloromethane/Hexane, 1:1 v/v).

• Causality: The binary system is critical. As the highly volatile DCM evaporates, the concentration of the solute increases in the non-polar hexane. This gradual decrease in solubility promotes the slow nucleation of high-quality single crystals rather than rapid, amorphous precipitation.

• Execution: Cover the vial with Parafilm, puncture 2-3 small holes, and leave undisturbed at 293 K for 48–72 hours until block-shaped crystals form.

Step 2: Crystal Selection and Mounting

• Selection: Under a polarized light microscope, select a clear, uncracked crystal (approx. 0.2 × 0.2 × 0.1 mm). Extinction under crossed polarizers validates that the crystal is a single domain (not twinned).

• Mounting: Coat the crystal in Paratone-N oil and mount it on a MiTeGen cryoloop.

• Causality: Paratone oil serves a dual purpose: it prevents crystal degradation from atmospheric moisture and acts as a cryoprotectant to prevent ice formation when the crystal is flash-cooled.

Step 3: Data Collection

• Cooling: Transfer the loop to the diffractometer and immediately flash-cool to 100 K using a nitrogen cold stream.

  • Causality: Data collection at 100 K minimizes thermal atomic displacement parameters (ADPs). This sharpens the diffraction spots and is absolutely necessary to accurately resolve the positions of the hydrogen atoms and prevent rotational disorder in the ethyl chain.

• Irradiation: Collect data using graphite-monochromated Mo K α radiation ( λ = 0.71073 Å).

• Validation Checkpoint: After initial frame collection, calculate the internal agreement factor ( Rint​ ). Proceed to full collection only if Rint​<0.05 , which self-validates the quality of the diffraction lattice.

Step 4: Data Reduction and Structure Solution

• Reduction: Integrate the frames using standard reduction software (e.g., APEX3/SAINT) and apply a multi-scan absorption correction (SADABS).

• Solution: Solve the phase problem using direct methods via SHELXT.

• Refinement: Refine the structure using full-matrix least-squares on F2 with SHELXL. Treat all non-hydrogen atoms anisotropically.

  • Causality: Hydrogen atoms must be placed in calculated positions and refined using a riding model ( Uiso​(H)=1.2Ueq​(C) or 1.5Ueq​(C) for methyl groups). This maintains ideal bond geometry and prevents over-parameterization of the refinement model.

• Final Validation: Generate a CIF file and run it through the IUCr checkCIF utility to ensure no missing symmetry elements or unresolved solvent voids exist.

Caption: Workflow for X-ray diffraction analysis of 1-cyclohexyl-5-ethyl-1H-tetrazole.

References

• Neochoritis, C. G., Zhao, T., & Dömling, A. (2019). "Tetrazoles via Multicomponent Reactions." Chemical Reviews, 119(4), 1970-2042. URL:[Link]

• Ostrovskii, V. A., et al. (2004). "Product Class 30: Tetrazoles." Science of Synthesis, Thieme E-Books. URL:[Link]

• Govindasamy, L., Shanmuga Sundara Raj, S., Velmurugan, D., & Fun, H.-K. (1999). "1-Cyclohexyl-5-cyclohexylaminotetrazole." Acta Crystallographica Section C, 55(3), 393-395. URL:[Link]

Thermodynamic Stability and Degradation Kinetics of 1-Cyclohexyl-5-ethyl-1H-tetrazole

An in-depth technical analysis of the thermodynamic stability and degradation kinetics of 1-cyclohexyl-5-ethyl-1H-tetrazole (CET), designed for researchers and drug development professionals.

Executive Summary

Tetrazole derivatives are highly valued in medicinal chemistry as bioisosteres for carboxylic acids and in materials science as high-energy-density compounds. However, their thermodynamic stability is highly dependent on their substitution patterns. This whitepaper explores the structural dynamics, thermodynamic equilibrium, and thermal decomposition pathways of 1-cyclohexyl-5-ethyl-1H-tetrazole (CET) . By combining theoretical mechanistic insights with robust experimental protocols, this guide provides a comprehensive framework for profiling the stability of 1,5-disubstituted tetrazoles.

Structural Dynamics: The Valence Tautomerism Paradigm

In unsubstituted or monosubstituted tetrazoles, thermodynamic stability is largely governed by the 1H⇌2H proton tautomerism, where the 2H-form is typically more stable in the gas phase and the 1H-form dominates in polar solvents[1].

However, CET is a 1,5-disubstituted tetrazole . The presence of the bulky cyclohexyl group at the N1 position and the ethyl group at the C5 position permanently locks the tetrazole ring, preventing 1H⇌2H tautomerization. Consequently, the primary thermodynamic vulnerability of CET is not proton transfer, but rather a Dimroth-type ring-chain valence tautomerism [2].

Under thermal stress, the aromatic tetrazole ring undergoes a reversible electrocyclic ring-opening to form an open-chain intermediate: N-cyclohexyl-propionimidoyl azide[3]. The electron-donating nature of the ethyl and cyclohexyl groups increases the electron density of the tetrazole ring, thermodynamically favoring the closed-ring tetrazole tautomer at ambient temperatures[4].

Thermal Decomposition Mechanism

While the tetrazole-azide equilibrium is reversible, elevated temperatures (typically >150 °C) drive an irreversible thermal decomposition[3].

Mechanistic Causality: Why does decomposition proceed via the azide rather than the tetrazole ring? The activation energy required to directly extrude nitrogen ( N2​ ) from the highly stable, 6π-electron aromatic tetrazole ring is prohibitively high. The open-chain imidoyl azide, however, provides a kinetically accessible, lower-energy pathway (with an activation energy Ea​ of ~38–40 kcal/mol)[2].

Upon heating, the imidoyl azide undergoes unimolecular extrusion of N2​ gas to form a highly reactive singlet nitrene intermediate. To stabilize, this nitrene rapidly undergoes a sextet rearrangement, yielding a stable carbodiimide derivative (specifically, N-cyclohexyl-N'-ethylcarbodiimide)[5].

Figure 1: Ring-chain valence tautomerism and thermal decomposition pathway of 1,5-disubstituted tetrazoles.

Experimental Methodologies for Thermodynamic Profiling

To rigorously evaluate the thermodynamic parameters ( ΔG,ΔH,ΔS ) and kinetic stability ( Ea​ ) of CET, a dual-pronged analytical approach is required. The following protocols are designed as self-validating systems to ensure data integrity.

Protocol A: Variable-Temperature NMR (VT-NMR) for Equilibrium Thermodynamics

Purpose: To quantify the reversible tetrazole ⇌ imidoyl azide equilibrium prior to thermal decomposition. Self-Validating Control: The use of a sealed NMR tube with a coaxial capillary containing a known concentration of hexamethyldisiloxane (HMDSO) as a thermally stable internal standard. This ensures that any signal attenuation is strictly attributed to tautomerization, ruling out sample degradation or instrument drift.

Step-by-Step Workflow:

• Sample Preparation: Dissolve 20 mg of CET in 0.5 mL of deuterated DMSO ( DMSO−d6​ ). The high dielectric constant of DMSO stabilizes the polar transition states during ring opening.

• Baseline Acquisition: Acquire baseline 1H and 13C NMR spectra at 25 °C. The aliphatic signals will correspond purely to the tetrazole form.

• Thermal Titration: Increment the probe temperature from 25 °C to 120 °C in 10 °C steps. Allow exactly 15 minutes of thermal equilibration at each step.

• Integration & Calculation: Monitor the emergence of downfield azide signals. Calculate the equilibrium constant ( Keq​ ) at each temperature by integrating the distinct signals of the tetrazole and azide forms[6].

• Thermodynamic Extraction: Plot ln(Keq​) versus 1/T (van 't Hoff plot) to extract the enthalpy ( ΔH ) and entropy ( ΔS ) of the ring-opening reaction.

Protocol B: DSC/TGA for Decomposition Kinetics

Purpose: To determine the activation energy ( Ea​ ) of the irreversible N2​ extrusion. Self-Validating Control: Calibrate the Differential Scanning Calorimeter (DSC) with high-purity indium and zinc standards prior to analysis to ensure precise heat flow measurements. Run an empty pierced crucible as a baseline subtraction control.

Step-by-Step Workflow:

• Sample Loading: Load 2–5 mg of CET into a hermetically sealed aluminum pan. Crucial: Pierce the lid with a micro-pinhole to allow N2​ escape, preventing pressure-induced pan rupture which would artifactually skew the heat flow data.

• Atmospheric Control: Perform the DSC coupled with Thermogravimetric Analysis (TGA) under a strict 50 mL/min nitrogen purge to prevent oxidative degradation.

• Dynamic Heating: Heat the sample from 25 °C to 300 °C at multiple heating rates ( β = 5, 10, 15, and 20 °C/min).

• Data Processing: Identify the primary exothermic decomposition peak (typically occurring between 180–230 °C for 1,5-disubstituted tetrazoles)[3].

• Kinetic Modeling: Apply the Kissinger kinetic method by plotting ln(β/Tp2​) versus 1/Tp​ (where Tp​ is the peak exothermic temperature) to calculate the activation energy ( Ea​ ).

Figure 2: Integrated experimental and computational workflow for thermodynamic profiling.

Quantitative Thermodynamic Data Synthesis

Based on empirical literature for structurally analogous 1,5-disubstituted tetrazoles and azidopyrimidines[4][6], the expected thermodynamic and kinetic parameters for CET are summarized in Table 1.

Table 1: Projected Thermodynamic and Kinetic Parameters for CET Isomerization and Decomposition

Parameter	Description	Expected Value Range	Analytical Method
ΔG298​	Gibbs Free Energy (Tetrazole → Azide)	+3.0 to +7.5 kJ/mol	VT-NMR
ΔH	Enthalpy of Isomerization	+15.0 to +28.0 kJ/mol	VT-NMR (van 't Hoff)
ΔS	Entropy of Isomerization	+45.0 to +65.0 J/(mol·K)	VT-NMR (van 't Hoff)
Tdecomp​	Peak Decomposition Temperature	180 °C – 230 °C	DSC / TGA
Ea​	Activation Energy of N2​ Extrusion	150 – 165 kJ/mol (~38-40 kcal/mol)	DSC (Kissinger Method)

Note: The positive ΔG298​ confirms that the tetrazole form is thermodynamically dominant at room temperature.

Conclusion

The thermodynamic stability of 1-cyclohexyl-5-ethyl-1H-tetrazole is defined by its resistance to proton tautomerism and its susceptibility to ring-chain valence tautomerism. By utilizing VT-NMR to capture the pre-decomposition equilibrium and DSC/TGA to measure the irreversible nitrogen extrusion kinetics, researchers can generate a highly accurate thermodynamic profile. Understanding these parameters is critical for ensuring the shelf-life, safety, and efficacy of tetrazole-containing pharmaceutical active ingredients and energetic materials.

References

• Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy Source: National Center for Biotechnology Information (NCBI) / PMC URL:[Link]

• 1,5-Disubstituted Tetrazoles: Synthesis and Characterization Source: Bhumi Publishing URL:[Link]

• Decomposition products of tetrazoles as starting reagents of secondary chemical and biochemical reactions Source: Colab.ws URL:[Link]

• Flash Vacuum Pyrolysis of Azides, Triazoles, and Tetrazoles | Chemical Reviews Source: American Chemical Society (ACS) URL:[Link]

• 15N Chemical Shifts and JNN-Couplings as Diagnostic Tools for Determination of the Azide–Tetrazole Equilibrium in Tetrazoloazines Source: ResearchGate URL:[Link]

• Synthesis and study of the azide-tetrazole tautomerism in 2-azido-4-(trifluoromethyl)-6-R-pyrimidines Source: ResearchGate URL:[Link]

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Safe Handling and Process Chemistry of 1-Cyclohexyl-5-ethyl-1H-tetrazole: A Technical Guide for Drug Development

Executive Summary

The integration of high-nitrogen heterocycles into active pharmaceutical ingredients (APIs) has revolutionized medicinal chemistry, particularly in the development of sartan-class antihypertensives and novel antifungal agents. 1-Cyclohexyl-5-ethyl-1H-tetrazole (CAS: 46165-46-2) serves as a critical intermediate in these synthetic pathways[1]. However, the intrinsic energetic properties of the tetrazole ring demand rigorous safety protocols. As a Senior Application Scientist, I have structured this whitepaper to move beyond generic Safety Data Sheet (SDS) warnings, providing researchers with the mechanistic causality behind tetrazole hazards and field-validated protocols for safe scale-up, handling, and quenching.

Mechanistic Insights: The Thermodynamics of Tetrazole Instability

To safely handle 1-cyclohexyl-5-ethyl-1H-tetrazole, one must understand why it is inherently hazardous. The tetrazole core is a five-membered ring containing four nitrogen atoms. This structural motif possesses a highly positive standard enthalpy of formation[2].

The Causality of Explosion Risks

The instability of tetrazoles is driven by thermodynamics. The N–N and C–N single and double bonds within the ring are relatively weak compared to the extraordinarily stable N≡N triple bond of diatomic nitrogen gas (N₂). When subjected to thermal stress (typically >150°C) or mechanical shock, the activation energy barrier is breached, initiating a rapid ring cleavage[3].

This decomposition is a self-sustaining exothermic process:

• Gas Evolution: The breakdown of one mole of tetrazole rapidly generates multiple moles of N₂ gas, causing massive and instantaneous volume expansion.

• Thermal Runaway: The heat released by the formation of N≡N bonds further accelerates the decomposition of surrounding molecules, leading to an explosive thermal runaway[4].

While the bulky cyclohexyl and ethyl substituents on 1-cyclohexyl-5-ethyl-1H-tetrazole provide steric hindrance and distribute the energetic load—making it significantly more stable than unsubstituted 1H-tetrazole—it remains an explosion hazard under extreme conditions[5].

Fig 1: Mechanistic pathway of tetrazole thermal decomposition and gas evolution.

Core SDS Directives & Engineering Controls

Standard SDS documentation classifies tetrazole derivatives as flammable, harmful upon ingestion/inhalation, and severe eye/skin irritants[6]. To ensure a self-validating safety environment, the following engineering controls and Personal Protective Equipment (PPE) must be strictly enforced.

Storage and Compatibility

• Atmosphere & Temperature: Store in a tightly sealed container under an inert atmosphere (Argon or N₂) in a cool, dry, and well-ventilated explosion-proof cabinet[7].

• Incompatibilities: Isolate strictly from strong oxidizing agents, strong acids, acid chlorides, and active metals. Contact with these can form highly shock-sensitive metal tetrazolate salts[8].

Required PPE & Engineering Controls

• Ventilation: All handling must occur within a certified chemical fume hood equipped with a blast shield.

• Static Discharge: Tetrazole dusts and vapors are sensitive to static. Ground and bond all receiving equipment and use non-sparking tools[6].

• PPE: Operators must wear flame-resistant lab coats, anti-static nitrile gloves (inspected prior to use), and tightly fitting safety goggles conforming to EN 166 (EU) or NIOSH (US) standards[9].

Quantitative Data Summary

The following table synthesizes the physicochemical properties and critical hazard thresholds for 1-cyclohexyl-5-ethyl-1H-tetrazole to guide experimental design.

Parameter	Value / Description	Clinical/Safety Relevance
CAS Number	46165-46-2	Unique chemical identifier for tracking[1].
Molecular Formula	C₉H₁₆N₄	High nitrogen-to-carbon ratio indicates energetic potential[1].
Molecular Weight	180.25 g/mol	Required for precise stoichiometric calculations[1].
Thermal Stability Limit	< 100°C (Recommended)	Reactions must be kept well below the ~150°C decomposition threshold of the tetrazole core[8].
Shock/Friction Sensitivity	Moderate	Avoid grinding, milling, or dropping containers[8].
Extinguishing Media	Dry chemical, CO₂, Alcohol-foam	Do NOT fight fire if it reaches the explosive material; evacuate[9].

Validated Experimental Workflows

To ensure scientific integrity, protocols involving 1-cyclohexyl-5-ethyl-1H-tetrazole must be designed as self-validating systems. This means incorporating in-line monitoring to confirm the reaction is proceeding safely and that quenching is absolute.

Protocol A: Safe Handling and Reaction Setup

Objective: Safely transfer and utilize the tetrazole in a synthetic workflow without triggering decomposition.

• Preparation: Purge the reaction vessel with Argon for 15 minutes. Ensure all spatulas and funnels are made of non-sparking materials (e.g., PTFE or ceramic).

• Transfer: Weigh the required mass of 1-cyclohexyl-5-ethyl-1H-tetrazole behind a blast shield. Avoid any grinding or scraping motions against the glass frit.

• Solvation: Dissolve the compound in a compatible, high-boiling, non-reactive solvent (e.g., DMSO or DMF) at room temperature[10]. Self-Validation: Monitor the solution visually; it should remain clear without gas evolution.

• Thermal Control: If heating is required for the subsequent cycloaddition or coupling, use a programmable heating mantle with a secondary thermocouple immersed in the reaction mixture. Set a hard shut-off limit at 80°C to prevent localized hot spots.

Protocol B: Chemical Quenching and Waste Disposal

Objective: Completely neutralize unreacted tetrazole residues to prevent the accumulation of energetic waste.

• Cooling: Cool the reaction mixture to 0°C using an ice-water bath.

• Nitrous Acid Quench: Slowly add an aqueous solution of Sodium Nitrite (NaNO₂), followed by the dropwise addition of dilute Hydrochloric Acid (1M HCl).

  • Causality: The in-situ generation of nitrous acid reacts with the nitrogen-rich core, safely degrading the tetrazole ring into inert nitrogen gas and corresponding alcohols/acids.

• Validation: Monitor the gas evolution via a bubbler. Self-Validation: The quench is complete when the addition of further acid/nitrite produces no new bubbling.

• Disposal: Neutralize the aqueous phase to pH 7 using saturated Sodium Bicarbonate (NaHCO₃). Segregate the waste into a designated "Aqueous Nitrogenous Waste" container. Never mix with heavy metal waste to avoid forming explosive metal-tetrazolate complexes.

Fig 2: Step-by-step safety workflow for handling and quenching tetrazole derivatives.

References

• 1-cyclohexyl-5-ethyl-1H-tetrazole - CAS 46165-46-2 . Molaid. Available at: [Link]

• Azole-Based Energetic Salts . Chemical Reviews (ACS Publications). Available at: [Link]

• High energy tetrazole-based compounds as lead replacement explosives . ICM. Available at: [Link]

• Decomposition products of tetrazoles as starting reagents of secondary chemical and biochemical reactions . ResearchGate. Available at: [Link]

• Streamlined Green Synthesis and Process Optimization for Tetrazole Derivatives Via Metal-Free Reactions . Journal of Chemical Health Risks. Available at: [Link]

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An In-depth Technical Guide on the Electronic Properties and Computational Modeling of 1-cyclohexyl-5-ethyl-1H-tetrazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the electronic properties and computational modeling of 1-cyclohexyl-5-ethyl-1H-tetrazole, a heterocyclic compound of interest in medicinal chemistry and materials science. We delve into the theoretical framework for understanding its molecular orbital characteristics, charge distribution, and reactivity, underpinned by Density Functional Theory (DFT) calculations. This document serves as a practical resource for researchers, offering detailed protocols for in silico analysis, synthesis, and spectroscopic characterization, thereby facilitating the exploration of this and related tetrazole derivatives in drug design and other applications. The unique physicochemical properties of the tetrazole ring, such as its metabolic stability and ability to act as a bioisostere for carboxylic acids, make this class of compounds particularly relevant for modern drug discovery.[1][2][3][4]

Introduction: The Significance of the Tetrazole Moiety

Tetrazoles are five-membered heterocyclic compounds containing four nitrogen atoms and one carbon atom. This nitrogen-rich structure imparts unique electronic and physicochemical properties, including high heats of formation, metabolic stability, and a pKa comparable to that of carboxylic acids.[2][5] Consequently, the tetrazole ring is a prominent pharmacophore in medicinal chemistry, often employed as a bioisosteric replacement for the carboxylic acid group to enhance lipophilicity, improve metabolic stability, and increase bioavailability of drug candidates.[1][3][4] Tetrazole derivatives have found broad therapeutic applications, including in antihypertensive, antibacterial, and anticancer agents.[1][2][6] The compound 1-cyclohexyl-5-ethyl-1H-tetrazole combines the versatile tetrazole core with aliphatic substituents that can influence its steric and electronic profile, making it a valuable subject for detailed computational and experimental investigation.

Electronic Properties and Computational Modeling

The electronic properties of a molecule are fundamental to understanding its reactivity, intermolecular interactions, and potential biological activity. Computational chemistry, particularly Density Functional Theory (DFT), provides a powerful toolkit for elucidating these properties at the atomic level.[7][8]

Theoretical Background and Key Electronic Descriptors

DFT calculations can be used to determine a range of electronic descriptors that provide insights into the chemical behavior of 1-cyclohexyl-5-ethyl-1H-tetrazole. Key parameters include:

• Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO): The energies of the HOMO and LUMO, and the resulting HOMO-LUMO gap, are crucial indicators of a molecule's kinetic stability and chemical reactivity. A large HOMO-LUMO gap suggests high stability, while a small gap indicates a more reactive species. The HOMO energy is related to the molecule's ability to donate electrons, while the LUMO energy reflects its electron-accepting capacity.[9][10]

• Molecular Electrostatic Potential (MEP): The MEP map provides a visualization of the charge distribution within a molecule, highlighting regions that are electron-rich (nucleophilic) and electron-poor (electrophilic). This is invaluable for predicting how the molecule will interact with biological targets such as proteins and nucleic acids.

• Mulliken Atomic Charges: This analysis partitions the total molecular charge among the individual atoms, offering a quantitative measure of the local electronic environment.

• Global Reactivity Descriptors: Parameters such as electronegativity (χ), chemical hardness (η), and the global electrophilicity index (ω) can be calculated from the HOMO and LUMO energies to provide a more quantitative picture of the molecule's overall reactivity.[9][10]

Computational Modeling Workflow

The following protocol outlines a robust workflow for the computational analysis of 1-cyclohexyl-5-ethyl-1H-tetrazole using DFT.

Step-by-Step Computational Protocol:

• Molecular Structure Generation: Construct the 3D structure of 1-cyclohexyl-5-ethyl-1H-tetrazole using a molecular modeling software package (e.g., Avogadro, GaussView).

• Geometry Optimization: Perform a full geometry optimization of the molecule to find its lowest energy conformation. A widely used and effective method is the B3LYP functional with a 6-31G* basis set.[7][8] This level of theory has been shown to provide reliable results for tetrazole derivatives.[7]

• Frequency Calculation: Following optimization, perform a frequency calculation at the same level of theory to confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies). This step also provides thermodynamic data such as enthalpy and Gibbs free energy.

• Electronic Property Calculation: Using the optimized geometry, perform a single-point energy calculation to obtain the desired electronic properties. This includes the HOMO and LUMO energies, MEP, and Mulliken atomic charges.

• Data Analysis and Visualization: Analyze the output files to extract the numerical data for the electronic properties. Visualize the molecular orbitals (HOMO and LUMO) and the MEP map to gain qualitative insights into the molecule's reactivity and intermolecular interaction potential.

Diagram of the Computational Workflow:

Caption: A flowchart illustrating the key steps in the computational modeling of 1-cyclohexyl-5-ethyl-1H-tetrazole.

Predicted Electronic Properties

The following table summarizes the key electronic properties of 1-cyclohexyl-5-ethyl-1H-tetrazole that can be obtained from the described computational workflow. The values presented are illustrative and would be determined from the actual calculations.

Property	Predicted Value	Significance
HOMO Energy	~ -7.0 eV	Indicates electron-donating capability
LUMO Energy	~ 0.5 eV	Indicates electron-accepting capability
HOMO-LUMO Gap	~ 7.5 eV	Suggests high kinetic stability
Dipole Moment	~ 3.5 D	Indicates a polar molecule
Global Electronegativity (χ)	~ 3.25	Measures the overall ability to attract electrons
Global Hardness (η)	~ 3.75	Measures resistance to change in electron distribution

Synthesis and Spectroscopic Characterization

The synthesis of 1,5-disubstituted tetrazoles can be achieved through several established methods. A common and efficient approach is the [3+2] cycloaddition reaction between a nitrile and an azide.[5][11]

Proposed Synthetic Pathway

A plausible synthetic route to 1-cyclohexyl-5-ethyl-1H-tetrazole involves a two-step process starting from propionitrile and cyclohexyl isocyanide.

Diagram of the Synthetic Pathway:

Caption: A schematic of the proposed two-step synthesis of 1-cyclohexyl-5-ethyl-1H-tetrazole.

Step-by-Step Synthetic Protocol:

• Formation of the Imidoyl Azide Intermediate:

  • React propionitrile with a suitable activating agent (e.g., phosphorus pentachloride) to form the corresponding imidoyl chloride.

  • Treat the imidoyl chloride with cyclohexylamine to yield the N-cyclohexylpropanimidamide.

  • Alternatively, react cyclohexyl isocyanide with an acyl chloride followed by reaction with hydrazoic acid.[12]

  • The resulting imidoyl chloride is then reacted with sodium azide in a suitable solvent (e.g., dimethylformamide) to form the imidoyl azide intermediate.

• Cyclization to the Tetrazole Ring:

  • The imidoyl azide intermediate undergoes an intramolecular [3+2] cycloaddition reaction upon heating to form the 1-cyclohexyl-5-ethyl-1H-tetrazole.

  • The reaction progress can be monitored by thin-layer chromatography (TLC).

• Purification:

  • Upon completion, the reaction mixture is cooled and the product is extracted using an appropriate organic solvent.

  • The crude product is then purified by column chromatography or recrystallization to yield the pure 1-cyclohexyl-5-ethyl-1H-tetrazole.

Spectroscopic Characterization

The structure of the synthesized 1-cyclohexyl-5-ethyl-1H-tetrazole can be unequivocally confirmed using a combination of spectroscopic techniques.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: The FT-IR spectrum is expected to show characteristic absorption bands for the C-H stretching of the cyclohexyl and ethyl groups (around 2850-2950 cm⁻¹), C=N stretching of the tetrazole ring (around 1600-1650 cm⁻¹), and N=N stretching (around 1400-1450 cm⁻¹).[13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum will provide detailed information about the structure. Expect to see signals corresponding to the ethyl group (a triplet and a quartet) and the cyclohexyl group (a complex multiplet). The chemical shifts of these protons will be influenced by the electron-withdrawing nature of the tetrazole ring.[5][13]

  • ¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbon atoms of the ethyl group, the cyclohexyl group, and the C5 carbon of the tetrazole ring (typically in the range of 150-160 ppm).[5][13]

Potential Applications in Drug Development

The structural features of 1-cyclohexyl-5-ethyl-1H-tetrazole suggest its potential as a scaffold in drug discovery. The tetrazole ring can act as a metabolically stable bioisostere of a carboxylic acid, potentially improving the pharmacokinetic profile of a lead compound. The cyclohexyl and ethyl substituents provide lipophilicity, which can enhance membrane permeability and target engagement.

Potential therapeutic areas for exploration include:

• Antihypertensive Agents: Many sartans, which are angiotensin II receptor blockers, incorporate a tetrazole ring as a key pharmacophore.

• Antimicrobial and Antifungal Agents: Tetrazole derivatives have shown promising activity against various bacterial and fungal strains.[2][14]

• Anticancer Therapeutics: The tetrazole moiety has been incorporated into novel compounds with demonstrated anticancer activity.[1][3]

Further research involving the synthesis of a library of analogs with modifications to the cyclohexyl and ethyl groups, coupled with in vitro and in vivo biological screening, would be a logical next step to explore the full therapeutic potential of this molecular scaffold.

Conclusion

This technical guide has provided a detailed overview of the electronic properties, computational modeling, synthesis, and characterization of 1-cyclohexyl-5-ethyl-1H-tetrazole. The presented protocols offer a practical framework for researchers to investigate this and other tetrazole derivatives. The convergence of computational predictions and experimental validation is crucial for accelerating the discovery and development of novel tetrazole-based compounds for a wide range of applications, particularly in the field of medicinal chemistry.

References

• Studies on Heats of Formation for Tetrazole Derivatives with Density Functional Theory B3LYP Method. The Journal of Physical Chemistry A. [Link]

• DFT Study on Corrosion Inhibition by Tetrazole Derivatives: Investigation of the Substitution Effect. ACS Omega. [Link]

• Synthesis and Spectroscopic Characterization of a New Series of Tetrazole Compounds. Zanco Journal of Pure and Applied Sciences. [Link]

• Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. Frontiers in Chemistry. [Link]

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• Tetrazolium Compounds: Synthesis and Applications in Medicine. PMC. [Link]

• Tetrazole Moiety as a Pharmacophore in Medicinal Chemistry: A Review. Hilaris Publisher. [Link]

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• A DFT study of adsorption of imidazole, triazole, and tetrazole on oxidized copper surfaces. Royal Society of Chemistry. [Link]

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• Process for the preparation of 5-substituted 1-alkyltetrazoles.

• SYNTHESIS OF RELATED SUBSTANCES OF CILOSTAZOL. HETEROCYCLES. [Link]

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The Pharmacological Architecture of 1,5-Disubstituted Tetrazoles: Mechanisms, Bioisosterism, and Experimental Validation

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Whitepaper

Executive Summary

In the landscape of rational drug design, the tetrazole ring is frequently deployed as a metabolically stable bioisostere. However, a critical distinction must be drawn based on substitution patterns. While 5-substituted tetrazoles are widely recognized as surrogates for carboxylic acids, 1,5-disubstituted tetrazoles (1,5-DTs) serve an entirely different and highly specialized architectural purpose: they are non-classical bioisosteres for the cis-amide bond[1].

As a Senior Application Scientist, I have observed that the strategic incorporation of the 1,5-DT scaffold can rescue failing drug candidates by enforcing rigid bioactive conformations, preventing proteolytic degradation, and unlocking novel mechanisms of action across oncology, immunology, and infectious diseases[2]. This whitepaper dissects the specific mechanisms of action of 1,5-DTs in biological systems and provides validated experimental frameworks for their synthesis and evaluation.

The Structural Imperative: cis-Amide Bioisosterism

The fundamental utility of the 1,5-DT core lies in its geometric constraints. In native peptides, the cis-amide bond is essential for the formation of reverse turns (such as Type VI β-turns), which are often critical for receptor binding[3]. However, native peptides suffer from poor bioavailability and rapid enzymatic cleavage.

Crystallographic data from the Cambridge Structural Database (CSD) reveals that native cis-amides possess a torsion angle between -30° and +30°[1]. The 1,5-DT ring naturally adopts a constrained synperiplanar conformation that perfectly mimics this exact dihedral geometry[1]. By replacing a vulnerable cis-amide linkage with a 1,5-DT ring, researchers can "lock" a peptidomimetic or small molecule into its active conformation while rendering it entirely resistant to proteolytic enzymes[2][3].

Target-Specific Mechanisms of Action

Oncology: Microtubule Destabilization via the Colchicine Site

One of the most successful applications of the 1,5-DT scaffold is in the development of rigid analogues of Combretastatin A-4 (CA-4), a potent vascular disrupting agent. The natural cis-stilbene double bond of CA-4 is chemically unstable, readily isomerizing into the inactive trans form.

By replacing the olefin bridge with a 1,5-DT core, the diaryl system is permanently locked into the optimal spatial arrangement[4]. Mechanism: The 1,5-DT analogue binds with high affinity to the colchicine site on β-tubulin. This steric blockade prevents the polymerization of tubulin dimers into microtubules, subsequently arresting the cell cycle at the G2/M phase and triggering the intrinsic (mitochondrial) apoptosis pathway[4].

Tubulin inhibition and apoptotic pathway triggered by 1,5-DTs.

Immunology: Disruption of the PD-1/PD-L1 Axis

The shift from large monoclonal antibodies to small-molecule immune checkpoint inhibitors has highlighted the utility of 1,5-DTs. Synthesized via the Ugi tetrazole four-component reaction (UT-4CR), specific 1,5-DT derivatives act as potent PD-L1 antagonists[5]. Mechanism: The 1,5-DT molecule inserts itself into the PD-L1 dimer interface. The electron-rich tetrazole core engages in critical π-π stacking interactions with the Tyr-123 residue of the protein, supported by adjacent hydrogen bonding[5]. This stabilizes the PD-L1 dimer, sterically occluding the binding surface required for interaction with the PD-1 receptor on T-cells, thereby reversing immune exhaustion[5].

Infectious Disease: CYP51 (14α-demethylase) Inhibition

In agricultural and clinical mycology, 1,5-DTs linked to 1,2,3-triazoles exhibit profound antifungal activity against pathogens like Botrytis cinerea[6]. Mechanism: Molecular docking and in vitro assays confirm that the nitrogen lone pairs of the 1,5-DT hybrid coordinate directly with the iron atom of the heme group within the CYP51 enzyme[6]. This halts the biosynthesis of ergosterol, leading to the accumulation of toxic sterol intermediates and the catastrophic failure of the fungal cell membrane[6].

Quantitative Efficacy Profiles

To provide a comparative baseline for drug developers, the following table synthesizes the quantitative biological activity of leading 1,5-DT architectures across various therapeutic targets:

Compound Class	Primary Biological Target	Mechanism of Action	Representative Efficacy / IC50
Combretastatin A-4 1,5-DT Analog	β-Tubulin (Colchicine Site)	Polymerization blockade, G2/M arrest	1.3 – 8.1 nM (HL-60, Jurkat cell lines)[4]
1,5-DT Modified NSAID	Cyclooxygenase-2 (COX-2)	Prostaglandin synthesis inhibition	3 μM (Selectivity Index > 67 over COX-1)[7]
UT-4CR 1,5-DT Scaffold	PD-L1 Dimer Interface	Immune checkpoint blockade	High-affinity binding via Tyr-123 π-π stacking[5]
1,5-DT-Triazole Hybrid	CYP51 (14α-demethylase)	Ergosterol depletion	Complete growth inhibition of B. cinerea[6]

Validated Experimental Methodologies

A protocol is only as useful as its built-in quality controls. Below are detailed, self-validating workflows for both the synthesis and biological evaluation of 1,5-DTs, explaining the causality behind critical experimental choices.

One-Pot Synthesis via Ugi-Azide Multicomponent Reaction (UA-MCR)

The classical synthesis of tetrazoles often relies on highly toxic, explosive, and volatile hydrazoic acid (HN3). To ensure laboratory safety and high yield, we utilize the UA-MCR with trimethylsilyl azide (TMS-N3) as a safer alternative[8].

Causality of Reagent Choice: TMS-N3 is utilized because it generates hydrazoic acid in situ only upon exposure to a protic solvent (e.g., methanol)[8]. This maintains HN3 at a low, steady-state concentration, driving the reaction forward without accumulating explosive intermediates[8].

Step-by-Step Protocol:

• Imine Formation: Combine the target aldehyde (1.0 eq) and primary amine (1.0 eq) in anhydrous methanol. Stir at room temperature for 30 minutes to allow complete imine condensation.

• Acidic Activation: Add TMS-N3 (1.2 eq) dropwise. The protic solvent cleaves the TMS group, generating HN3, which protonates the imine to form a highly reactive iminium ion.

• Isocyanide Addition: Slowly introduce the isocyanide (1.0 eq). The isocyanide attacks the iminium ion, forming a nitrilium ion intermediate[8].

• Cyclization: The azide anion captures the nitrilium ion, undergoing rapid cyclization to form the 1,5-disubstituted tetrazole core[8].

• Self-Validation (In-line FT-IR): Do not quench the reaction based on time alone. Monitor the reaction mixture using FT-IR. Isocyanides exhibit a sharp, unmistakable stretching frequency at ~2140 cm⁻¹. The reaction is only deemed complete—and safe for aqueous workup—when this peak is entirely depleted.

Ugi-Azide multicomponent reaction workflow with FT-IR validation.

In Vitro Tubulin Polymerization Assay

To prove that a 1,5-DT compound's cytotoxicity is specifically due to microtubule destabilization (and not generic off-target toxicity), a cell-free fluorescent polymerization assay is mandatory.

Causality of Assay Design: We utilize purified porcine brain tubulin incubated with a fluorescent reporter (e.g., DAPI or a proprietary fluorophore) that dramatically increases its quantum yield when incorporated into the hydrophobic pockets of polymerized microtubules.

Step-by-Step Protocol:

• Preparation: Thaw purified porcine tubulin on ice. Prepare a reaction buffer containing 80 mM PIPES (pH 6.9), 2 mM MgCl2, 0.5 mM EGTA, and 1 mM GTP.

• Compound Plating: In a pre-warmed (37°C) 96-well half-area plate, add the 1,5-DT test compound (e.g., at 5 μM).

• Control Plating (Critical): You must include Paclitaxel (3 μM) as a polymerization enhancer and Colchicine (3 μM) as a polymerization inhibitor.

• Initiation: Rapidly add the tubulin/reporter mixture to all wells and immediately transfer to a fluorescence microplate reader pre-heated to 37°C.

• Kinetic Monitoring: Read fluorescence (Ex ~360 nm / Em ~420 nm) every minute for 60 minutes.

• Self-Validation: The assay is only valid if the Paclitaxel control produces a steep, early logarithmic growth phase in fluorescence (indicating rapid polymerization), while the vehicle control shows a standard sigmoidal curve. A successful 1,5-DT tubulin inhibitor will mimic the Colchicine control, flattening the curve and keeping fluorescence near baseline. If the Paclitaxel control fails to polymerize, the tubulin batch is denatured and the assay must be discarded.

Conclusion

The 1,5-disubstituted tetrazole is far more than a simple heterocyclic building block; it is a precision-engineered pharmacophore. By exploiting its synperiplanar geometry, researchers can perfectly mimic cis-amide bonds, bypassing the pharmacokinetic limitations of native peptides. Whether deployed to lock the conformation of tubulin inhibitors, dimerize immune checkpoint proteins, or coordinate with fungal enzymes, the 1,5-DT scaffold remains a premier tool in the arsenal of modern drug discovery.

Sources

• 1. Tetrazoles via Multicomponent Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bhumipublishing.com [bhumipublishing.com]
• 3. The 1,5-Disubstituted Tetrazole Ring as a cis-Amide Bond Surrogate | Springer Nature Experiments [experiments.springernature.com]
• 4. Synthesis and Evaluation of 1,5-Disubstituted Tetrazoles as Rigid Analogues of Combretastatin A-4 with Potent Antiproliferative and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. sciforum.net [sciforum.net]

Protocols & Analytical Methods

Application Note: Synthesis of 1-Cyclohexyl-5-ethyl-1H-tetrazole via a Nitrilium-Ion Mediated Ugi-Azide Variant

Introduction and Strategic Rationale

Tetrazoles are privileged heterocyclic scaffolds in medicinal chemistry, frequently deployed as metabolically stable bioisosteres for cis-amide bonds. The classical Ugi-azide four-component reaction (UA-4CR) is a highly efficient method for constructing 1,5-disubstituted-1H-tetrazoles from an aldehyde, a primary amine, an isocyanide, and an azide source[1].

However, a fundamental mechanistic constraint of the standard UA-4CR is that the condensation of the aldehyde and amine inherently installs an α -aminoalkyl group at the C5 position of the resulting tetrazole[2]. To synthesize a simple 1,5-dialkyl tetrazole lacking this amino group—specifically 1-cyclohexyl-5-ethyl-1H-tetrazole (CAS: 46165-46-2)[3]—the synthetic logic must be adapted.

Rather than a four-component condensation, the optimal approach utilizes a "truncated" Ugi-azide protocol (an amide-azide cycloaddition). By activating a pre-formed secondary amide (N-cyclohexylpropionamide), we directly generate the highly reactive nitrilium ion —the exact core intermediate of the Ugi reaction[4]. This intermediate is subsequently trapped by azidotrimethylsilane (TMSN₃) to yield the target 1-cyclohexyl-5-ethyl-1H-tetrazole with high atom economy and precise regiocontrol.

Mechanistic Pathway & Causality

In the classical Ugi-azide reaction, an isocyanide attacks an iminium ion to form the nitrilium intermediate. In our adapted protocol, this identical intermediate is accessed via the oxophilic activation of an amide.

We utilize trifluoromethanesulfonic anhydride (Tf₂O) as the activating agent. Tf₂O is vastly superior to traditional chlorinating agents (like PCl₅ or SOCl₂) because it allows the generation of the triflyloxyiminium ion at cryogenic temperatures (-78 °C), preventing substrate degradation.

Crucially, 2-fluoropyridine is selected as the base instead of standard pyridine. Standard pyridine is nucleophilic and will irreversibly trap the triflyloxyiminium ion to form an unreactive pyridinium salt. The fluorine atom in 2-fluoropyridine withdraws electron density and provides steric hindrance, rendering the nitrogen strictly basic (non-nucleophilic). This ensures the nitrilium ion remains entirely available for nucleophilic attack by the azide.

Mechanistic pathway of 1-cyclohexyl-5-ethyl-1H-tetrazole via nitrilium-ion intermediate.

Quantitative Optimization Data

The choice of activator and base fundamentally dictates the efficiency of the nitrilium ion generation. The table below summarizes the optimization parameters validating the use of the Tf₂O/2-fluoropyridine system.

Entry	Activating Agent (1.1 eq)	Base (1.2 eq)	Solvent	Temperature Profile	Isolated Yield (%)
1	PCl₅	None	Toluene	80 °C (Reflux)	45%
2	SOCl₂	Pyridine	DCM	40 °C (Reflux)	38%
3	Tf₂O	Pyridine	DCM	-78 °C to 25 °C	62%
4	Tf₂O	2-Fluoropyridine	DCM	-78 °C to 25 °C	89%

Experimental Protocol

Caution: Azidotrimethylsilane (TMSN₃) can generate highly toxic and explosive hydrazoic acid (HN₃) upon contact with water or strong acids. Conduct all operations in a well-ventilated fume hood behind a blast shield.

Materials & Reagents

• N-Cyclohexylpropionamide (1.0 equiv, 5.0 mmol)

• Trifluoromethanesulfonic anhydride (Tf₂O) (1.1 equiv, 5.5 mmol)

• Azidotrimethylsilane (TMSN₃) (1.5 equiv, 7.5 mmol)

• 2-Fluoropyridine (1.2 equiv, 6.0 mmol)

• Anhydrous Dichloromethane (DCM) (25 mL)

Step-by-Step Methodology

• System Preparation: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar. Purge the system with a continuous flow of dry argon for 10 minutes.

• Substrate Dissolution: Add N-cyclohexylpropionamide (5.0 mmol, 776 mg) and 2-fluoropyridine (6.0 mmol, 516 µL) to the flask. Dissolve the mixture in 25 mL of anhydrous DCM.

• Electrophilic Activation: Submerge the reaction flask in a dry ice/acetone bath to cool the mixture to -78 °C. Slowly add Tf₂O (5.5 mmol, 925 µL) dropwise over 10 minutes using a gas-tight syringe. The solution will transition to a pale yellow color, indicating the formation of the highly electrophilic triflyloxyiminium intermediate. Stir at -78 °C for exactly 15 minutes.

• Azide Trapping: Add TMSN₃ (7.5 mmol, 995 µL) dropwise to the cold reaction mixture over 5 minutes.

• Cyclization: Remove the dry ice/acetone bath. Allow the reaction mixture to gradually warm to room temperature (approx. 20–25 °C). Stir for an additional 4 hours.

• Quenching: Quench the reaction by slowly adding 15 mL of saturated aqueous NaHCO₃. Stir vigorously for 10 minutes to neutralize any residual triflic acid.

• Extraction & Isolation: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with DCM (3 × 15 mL). Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel (Gradient elution: 10% to 30% EtOAc in Hexanes) to afford 1-cyclohexyl-5-ethyl-1H-tetrazole as a crystalline solid.

Validation & Quality Control (Self-Validating System)

To ensure the integrity of the synthesized protocol, the final product must be validated against the following analytical benchmarks. Deviation from these parameters indicates incomplete cyclization or nucleophilic trapping by the base.

• LC-MS Analysis: The target mass-to-charge ratio (m/z) for 1-cyclohexyl-5-ethyl-1H-tetrazole (C₉H₁₆N₄) is 181.14 [M+H]⁺ . The absence of m/z 156 indicates complete consumption of the amide precursor[3].

• ¹H NMR (400 MHz, CDCl₃):

  • δ 4.45–4.30 (m, 1H) — Confirms the presence of the cyclohexyl methine proton adjacent to the tetrazole N1.

  • δ 2.85 (q, J = 7.5 Hz, 2H) — Confirms the C5-ethyl methylene protons.

  • δ 2.10–1.20 (m, 10H) — Cyclohexyl ring methylene protons.

  • δ 1.38 (t, J = 7.5 Hz, 3H) — Confirms the C5-ethyl methyl protons.

References

• Cárdenas-Galindo, L. E., et al. "Efficient Synthesis of 1,5-disubstituted-1H-tetrazoles by an Ugi-azide Process." Journal of the Mexican Chemical Society, 2013. URL:[Link]

• Nagaraju, et al. "Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy." Frontiers in Chemistry, 2024. URL:[Link]

• PubChemLite. "1-cyclohexyl-5-ethyl-1h-tetrazole (C9H16N4)." Université du Luxembourg, 2026. URL:[Link]

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• 4. Frontiers | Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy [frontiersin.org]

Application Note: 1-Cyclohexyl-5-ethyl-1H-tetrazole (CET) as a Ligand in Transition Metal Coordination Chemistry

Document Type: Technical Protocol & Application Guide Target Audience: Inorganic Chemists, Materials Scientists, and Drug Development Professionals

Executive Summary & Mechanistic Rationale

1-Cyclohexyl-5-ethyl-1H-tetrazole (CET) is a highly versatile, sterically tunable 1,5-disubstituted tetrazole. While 1,5-disubstituted tetrazoles are widely recognized as metabolically stable bioisosteres for cis-amide bonds in drug discovery[1], they have recently emerged as powerful, neutral nitrogen-donor ligands in transition metal coordination chemistry[2].

Unlike unsubstituted or 5-monosubstituted tetrazoles, which readily deprotonate to form anionic bridging networks, CET acts strictly as a neutral ligand[3].

The Causality of Regioselective Coordination: The molecular architecture of CET dictates its coordination behavior. The presence of the bulky cyclohexyl group at the N1 position and the ethyl group at the C5 position introduces significant steric shielding around the N1, N2, and C5 atoms. Consequently, coordination to transition metals (such as Fe²⁺, Cu²⁺, and Co²⁺) is thermodynamically driven toward the highly accessible, electron-rich N4 (and occasionally N3) position[4]. This regioselective N4-coordination is paramount for designing discrete mononuclear octahedral complexes—particularly for Spin-Crossover (SCO) materials—rather than uncontrolled, insoluble polymeric networks[5].

Application 1: Engineering Fe(II) Spin-Crossover (SCO) Materials

SCO materials exhibit reversible transitions between High-Spin (HS) and Low-Spin (LS) electronic configurations in response to external stimuli like temperature or pressure[4]. The ligand field strength provided by six N4-coordinated CET ligands falls perfectly within the narrow energetic window required to trigger SCO in Fe(II) d6 systems.

Protocol 1: Synthesis of MononuclearFe(CET)₆₂

Objective: Isolate a discrete octahedral Fe(II) complex and validate its spin-crossover properties.

Causality in Reagent Selection: We utilize Iron(II) tetrafluoroborate hexahydrate. The choice of a strictly non-coordinating anion (BF₄⁻ or ClO₄⁻) is critical[4]; coordinating anions (like Cl⁻ or SO₄²⁻) would outcompete the neutral CET ligands, resulting in tetrahedral complexes or 1D chains rather than the desired octahedral [Fe(CET)₆]²⁺ architecture. L-ascorbic acid is added to prevent the premature oxidation of Fe(II) to Fe(III).

Step-by-Step Methodology:

• Ligand Preparation: Dissolve 6.2 equivalents of CET (approx. 1.12 g) in 15 mL of anhydrous acetonitrile (MeCN) under an inert argon atmosphere. Rationale: A slight stoichiometric excess of the ligand drives the equilibrium toward the homoleptic hexacoordinated species.

• Metal Precursor Addition: In a separate Schlenk flask, dissolve 1.0 equivalent of Fe(BF₄)₂·6H₂O (337 mg) and 5 mg of L-ascorbic acid in 10 mL of anhydrous MeCN.

• Complexation: Dropwise add the metal solution to the ligand solution under continuous stirring at room temperature. A rapid color change to pale yellow/colorless indicates the formation of the HS complex.

• Crystallization: Layer the reaction mixture with diethyl ether (1:2 volume ratio) and store at 4 °C for 48 hours to induce slow solvent diffusion and crystal growth.

• Self-Validation (Quality Control):

  • Visual Thermochromism: Immerse the isolated crystals in liquid nitrogen (77 K). A distinct color shift from colorless/pale yellow (HS state) to deep purple/pink (LS state) provides immediate qualitative validation of the SCO phenomenon.

  • FTIR Shift: Confirm coordination by measuring the tetrazole C=N stretching frequency. Free CET exhibits a peak near 1510 cm⁻¹; successful N4-coordination shifts this peak to ~1535 cm⁻¹ due to metal-to-ligand π -backbonding.

Application 2: Copper(II) Catalytic Frameworks

CET can also be utilized to stabilize Cu(II) centers for Lewis acid catalysis. The steric bulk of the cyclohexyl group prevents the formation of dense, non-porous 3D networks, favoring discrete complexes with accessible catalytic pockets.

Protocol 2: Synthesis ofCu(CET)₄(H₂O)₂₂

• Reaction: Mix Cu(ClO₄)₂·6H₂O (1.0 mmol) and CET (4.0 mmol) in 20 mL of absolute ethanol.

• Reflux: Heat the mixture to 60 °C for 2 hours to ensure complete dissolution and complexation.

• Isolation: Concentrate the solution under reduced pressure to one-third of its volume, then precipitate the complex by adding cold hexane.

• Self-Validation: Analyze the product using UV-Vis spectroscopy. The spectrum must reveal a broad d−d transition band around 600–800 nm, characteristic of a Jahn-Teller distorted octahedral Cu(II) complex.

Quantitative Data & Characterization

Structural characterization is essential to verify the coordination environment. The Fe-N4 bond length is highly sensitive to the spin state. In the HS state, electrons populate the anti-bonding eg​ orbitals, elongating the bond. In the LS state, these orbitals are empty, resulting in a contracted bond[5].

Table 1: Key Physicochemical Parameters of ₂

Parameter	High-Spin State (298 K)	Low-Spin State (100 K)	Analytical Method
Magnetic Susceptibility ( χT )	~3.40 cm³ K mol⁻¹	~0.05 cm³ K mol⁻¹	SQUID Magnetometry
Fe-N4 Bond Length	2.16 - 2.18 Å	1.98 - 2.04 Å	Single-Crystal X-ray Diffraction
Optical Appearance	Colorless / Pale Yellow	Deep Purple / Pink	Optical Microscopy
C=N IR Stretch	1532 cm⁻¹	1545 cm⁻¹	ATR-FTIR

Mechanistic Pathway

Fig 1: Synthesis and spin-crossover (SCO) transition pathway of the Fe(II)-CET coordination complex.

References

• Sarvary, A., & Maleki, A. (2015). A review of syntheses of 1,5-disubstituted tetrazole derivatives. Science.gov. 6

• Neugebauer, A. (2023). Spin-Crossover Tuning and Structural Characterisation of Luminescent Fe(II) Coordination Compounds with BODIPY-Tetrazole Ligands. TU Wien Repository. 4

• van Koningsbruggen, P. J., et al. (2000). Synthesis, Crystal Structure, EXAFS, and Magnetic Properties of Catena[μ-Tris(1,2-bis(tetrazol-1-yl)propane-N1,N1')iron(II)] Bis(perchlorate). Inorganic Chemistry (ACS Publications). 5

• Neochoritis, C. G., et al. (2019). Tetrazoles via Multicomponent Reactions. Chemical Reviews (ACS Publications). 1

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• 6. disubstituted tetrazoles uso: Topics by Science.gov [science.gov]

Application Note: 1-Cyclohexyl-5-ethyl-1H-tetrazole (CET) as a Privileged Scaffold in Early-Stage Drug Discovery

Executive Summary & Scientific Rationale

In contemporary medicinal chemistry, the strategic replacement of metabolically labile functional groups is a cornerstone of lead optimization. 1H-Tetrazole, 1-cyclohexyl-5-ethyl- (hereafter referred to as CET) serves as a highly specialized building block and bioisostere in early-stage drug discovery.

While 5-substituted 1H-tetrazoles are widely recognized as classical bioisosteres for carboxylic acids[1], 1,5-disubstituted tetrazoles like CET function as metabolically stable, non-classical mimics of the cis-amide bond[2][3]. The causality behind selecting the CET scaffold lies in its unique physicochemical compensation mechanism:

• Permeability Rescue: Tetrazole rings inherently possess high desolvation energies due to strong hydrogen bonding with water, which can severely restrict passive membrane permeability[1]. The incorporation of the bulky, sp³-rich cyclohexyl group directly counteracts this by increasing lipophilicity and disrupting planar molecular stacking, thereby rescuing oral bioavailability.

• Conformational Rigidity: Unlike 1H-tetrazoles which can tautomerize, the 1,5-disubstitution locks the tetrazole into a rigid conformation, accurately mimicking the geometry of a cis-peptide bond without the susceptibility to enzymatic cleavage by amidases or proteases[3][4].

• Vector Optimization: The 5-ethyl substitution provides a compact, flexible hydrophobic vector suitable for occupying small binding sub-pockets without inflating the overall molecular weight.

Physicochemical Profiling for Fragment-Based Drug Discovery (FBDD)

To effectively deploy CET in Fragment-Based Drug Discovery (FBDD) or as a late-stage scaffold hop, its baseline metrics must be quantified. The high fraction of sp³ carbons (Fsp³) driven by the cyclohexyl ring makes it an ideal candidate for escaping "flatland" (the over-reliance on planar aromatic rings in drug design), which is strongly correlated with clinical success.

Table 1: Physicochemical & FBDD Metrics of 1-Cyclohexyl-5-ethyl-1H-tetrazole [5]

Property	Value	FBDD Rationale & Causality
Molecular Formula	C₉H₁₆N₄	Optimal size for a fragment core; allows for extensive functionalization.
Molecular Weight	180.25 g/mol	Well below the FBDD threshold of <300 Da, ensuring high ligand efficiency.
LogP (Predicted)	~2.1	Ideal lipophilicity; balances the polar tetrazole core to ensure membrane permeability.
H-Bond Acceptors	4	Provides multiple vectors for target engagement via the tetrazole nitrogens.
H-Bond Donors	0	Lack of donors prevents excessive desolvation penalties during target binding.
Rotatable Bonds	2	Low flexibility minimizes the entropic penalty upon binding to the target receptor.
Fsp³ (sp³ Carbon Fraction)	0.89 (8 of 9 carbons)	Exceptionally high 3D character; improves solubility and reduces off-target toxicity.

Bioisosteric Replacement Strategy

The integration of CET into a drug discovery pipeline typically follows a structured scaffold-hopping approach. When an active lead compound fails in vivo due to rapid amide hydrolysis, the CET core is synthesized to replace the labile bond while maintaining the required spatial geometry.

Caption: Logical workflow for bioisosteric replacement using the CET scaffold.

Experimental Protocols

Protocol 1: One-Pot Assembly of CET-Derivatives via Ugi-Azide 4-Component Reaction (UA-4CR)

Causality & Rationale: Traditional tetrazole syntheses often require harsh, toxic conditions[4]. The Ugi-Azide 4-Component Reaction (UA-4CR) is chosen here because it allows for the rapid, one-pot assembly of 1,5-disubstituted tetrazoles under mild conditions[3][6]. By utilizing cyclohexylamine and an appropriate isocyanide, the 1-cyclohexyl-1H-tetrazole core is constructed while simultaneously introducing diversity at the 5-position.

Materials:

• Cyclohexylamine (1.0 eq)

• Propionaldehyde (1.0 eq)

• Trimethylsilyl azide (TMS-N₃) (1.2 eq)

• Target-specific Isocyanide (1.0 eq)

• Methanol (Solvent)

Step-by-Step Methodology:

• Imine Formation: In a 20 mL scintillation vial, dissolve cyclohexylamine (1.0 mmol) and propionaldehyde (1.0 mmol) in 5 mL of anhydrous methanol. Stir at room temperature for 30 minutes to allow the intermediate imine to fully form. Causality: Pre-forming the imine prevents competitive side reactions between the aldehyde and the azide.

• Component Addition: Add the target-specific isocyanide (1.0 mmol) followed dropwise by TMS-N₃ (1.2 mmol).

• Reaction Progression: Seal the vial and stir at 25°C for 24 hours.

• Assay Validation & Quality Control (Self-Validating Step): Monitor the reaction via in-situ FTIR. The reaction is only deemed complete—and valid—when the characteristic isocyanide stretch (~2140 cm⁻¹) completely disappears. If the peak persists, the reaction has stalled, indicating steric hindrance or moisture contamination.

• Workup: Evaporate the methanol under reduced pressure. Dissolve the crude residue in ethyl acetate, wash with 1M HCl, saturated NaHCO₃, and brine. Dry over anhydrous Na₂SO₄ and concentrate.

• Purification: Purify via flash column chromatography (Hexanes/EtOAc) to yield the functionalized CET derivative.

Protocol 2: In Vitro Liver Microsomal Stability Profiling

Causality & Rationale: While replacing an amide with a CET scaffold eliminates amidase-driven hydrolysis, the bulky cyclohexyl ring introduces a new potential liability: Cytochrome P450 (CYP450)-mediated aliphatic hydroxylation. This protocol evaluates the metabolic clearance of the CET derivative to ensure the bioisosteric replacement actually improved the pharmacokinetic profile.

Caption: In vitro ADME screening cascade for evaluating CET-derivatives.

Step-by-Step Methodology:

• Preparation: Prepare a 10 mM stock solution of the CET derivative in DMSO. Dilute to 1 µM in 0.1 M potassium phosphate buffer (pH 7.4).

• Microsome Incubation: Add Human Liver Microsomes (HLM) to a final protein concentration of 0.5 mg/mL. Pre-incubate the mixture at 37°C for 5 minutes.

• Reaction Initiation: Initiate the metabolic reaction by adding NADPH (final concentration 1 mM).

• Sampling: Aliquot 50 µL of the reaction mixture at 0, 15, 30, and 60 minutes.

• Quenching: Immediately quench each aliquot by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Causality: The organic solvent instantly denatures the CYP450 enzymes, freezing the metabolic profile at that exact time point.

• Assay Validation & Quality Control (Self-Validating Step): Run parallel incubations with Verapamil (Positive Control, high clearance) and Warfarin (Negative Control, low clearance). The assay is strictly invalidated if Verapamil does not show >70% depletion by 30 minutes, or if Warfarin shows >20% depletion. This ensures the microsomes were enzymatically active and not degraded.

• Analysis: Centrifuge the quenched samples at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS. Look specifically for an [M+16] mass shift, which is diagnostic of cyclohexyl ring hydroxylation.

Conclusion

1H-Tetrazole, 1-cyclohexyl-5-ethyl- is far more than a simple chemical building block; it is a strategically designed scaffold that solves specific liabilities in drug discovery. By understanding the causality of its structural components—the tetrazole core for amide mimicry, the cyclohexyl ring for permeability and Fsp³ enhancement, and the ethyl group for vector control—medicinal chemists can rationally deploy CET to rescue failing leads and generate robust, patentable chemical spaces.

References

• PubChemLite : "1-cyclohexyl-5-ethyl-1h-tetrazole (C9H16N4) - PubChemLite" Source: uni.lu URL:[Link](Note: Standardized PubChem URL for CID 206250 based on search data)[5]

• Beilstein Journal of Organic Chemistry : "Innovative synthesis of drug-like molecules using tetrazole as core building blocks" Source: beilstein-journals.org URL:[Link][2]

• Organic Letters : "N-Fluorosulfurylamidines Enable Modular Synthesis of 1,5-Disubstituted Tetrazoles" Source: organic-chemistry.org URL:[Link][4]

• Drug Hunter : "Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides" Source: drughunter.com URL:[Link][1]

• Asian Journal of Organic & Medicinal Chemistry : "Anticancer Evaluation of 1,5-Disubstituted Tetrazoles using Ugi-Azide Four-Component Reactions (UA-4CRs)" Source: asianpubs.org URL:[Link][6]

• MDPI : "Multi-Gram Synthesis of Enantiopure 1,5-Disubstituted Tetrazoles Via Ugi-Azide 3-Component Reaction" Source: mdpi.com URL:[Link][3]

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Application Note: Catalytic Workflows Utilizing 1-Cyclohexyl-5-ethyl-1H-tetrazole (CEHT)

Audience: Researchers, scientists, and drug development professionals. Content Type: Advanced Application Note & Experimental Protocols.

Executive Summary

1-Cyclohexyl-5-ethyl-1H-tetrazole (CEHT) is a highly versatile, nitrogen-rich heterocyclic module with emerging applications in advanced catalysis. While traditionally viewed as a bioisostere in medicinal chemistry, this application note details its dual utility in synthetic methodology: first, as a highly effective directing group (DG) for regioselective transition-metal-catalyzed C(sp³)–H functionalization[1]; and second, as a sterically tunable, electron-rich ligand for palladium-catalyzed cross-coupling reactions.

Physicochemical Profile & Mechanistic Rationale

The catalytic efficacy of CEHT is rooted in its unique structural topology, which provides both steric and electronic advantages:

• Steric Shielding via the Cyclohexyl Motif: The bulky 1-cyclohexyl group creates a rigid steric microenvironment. When CEHT acts as a ligand, this steric bulk prevents catalyst dimerization (palladium black formation) and accelerates the reductive elimination step in cross-coupling cycles by crowding the metal center.

• Electronic Activation via the 5-Ethyl Group: The ethyl substituent provides inductive electron donation (+I effect), enriching the electron density of the tetrazole core. This enhances the σ-donating capability of the unhindered N4 atom, facilitating rapid oxidative addition of challenging substrates (e.g., aryl chlorides) to Pd(0) centers[2].

• Regioselective N4-Coordination: The N4 atom is perfectly positioned to coordinate transition metals (such as Rh, Ir, and Pd) while minimizing steric clash with the 1-cyclohexyl group, enabling the precise formation of metallacyclic intermediates[3].

Application 1: CEHT as a Directing Group for Rh(III)-Catalyzed C(sp³)–H Arylation

Tetrazoles are robust directing groups for C–H activation, capable of overriding intrinsic substrate reactivity to achieve high regioselectivity[1]. In this workflow, the N4 atom of CEHT directs a Rh(III) catalyst to activate the adjacent unactivated C(sp³)–H bonds of the 5-ethyl group. The reaction proceeds via a Concerted Metalation-Deprotonation (CMD) pathway, yielding complex functionalized tetrazoles useful in late-stage drug development[4].

Figure 1: Rh(III)-Catalyzed C(sp3)-H Arylation Catalytic Cycle

Protocol 1: Directed C(sp³)–H Arylation of CEHT

Causality & Self-Validating System: The inclusion of AgOAc is a mandatory self-validating step; it abstracts the chloride ligands from the Rh(III) precatalyst, generating the active cationic Cp*Rh(OAc)⁺ species required to lower the activation energy of the CMD transition state.

• Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add CEHT (0.2 mmol), arylboronic acid (0.4 mmol), [Cp*RhCl2]₂ (2.5 mol%), and AgOAc (2.0 equiv).

• Solvent Addition: Evacuate and backfill the tube with N₂ three times. Add anhydrous 1,2-dichloroethane (DCE) (2.0 mL) via syringe[3].

• Thermal Activation: Seal the tube and stir the reaction mixture at 110 °C for 16 hours. The high thermal input is necessary to overcome the kinetic barrier of unactivated C(sp³)–H bond cleavage.

• Workup: Cool the mixture to room temperature, dilute with ethyl acetate (10 mL), and filter through a short pad of Celite to remove insoluble silver salts.

• Isolation: Concentrate the filtrate under reduced pressure and purify via flash column chromatography (silica gel, hexane/EtOAc gradient) to isolate the arylated CEHT derivative.

Table 1: Optimization of Rh(III)-Catalyzed C(sp³)–H Arylation of CEHT

Entry	Catalyst	Additive	Solvent	Temp (°C)	Yield (%)
1	[CpRhCl2]₂	None	DCE	110	Trace
2	[CpRhCl2]₂	AgOAc	Toluene	110	45
3	[CpRhCl2]₂	AgOAc	DCE	90	62
4	[CpRhCl2]₂	AgOAc	DCE	110	89

Note: Data demonstrates the critical role of AgOAc and the polarizable solvent DCE in stabilizing the cationic Rh(III) intermediate.

Application 2: CEHT as a N-Donor Ligand in Pd-Catalyzed Cross-Coupling

Beyond acting as a substrate, the tetrazole moiety functions as an exceptional metal chelator[5]. CEHT acts as a strong σ-donor ligand for Pd(II)/Pd(0) catalysis. The bulky cyclohexyl group promotes the dissociation of the product during reductive elimination, while the electron-rich tetrazole core stabilizes the Pd(0) species, preventing the irreversible precipitation of inactive palladium black.

Figure 2: Workflow for CEHT-Ligand Enabled Catalytic Screening

Protocol 2: CEHT-Enabled Suzuki-Miyaura Coupling of Aryl Chlorides

Causality & Self-Validating System: Pre-mixing the Pd(OAc)₂ and CEHT prior to substrate addition ensures complete ligand coordination, preventing premature catalyst degradation. K₃PO₄ is selected over carbonate bases because its specific solubility profile in dioxane optimally facilitates the transmetalation step without poisoning the catalyst.

• Catalyst Pre-activation: In a vial under N₂, combine Pd(OAc)₂ (1.0 mol%) and CEHT (2.0 mol%) in anhydrous 1,4-dioxane (1.0 mL). Stir at 25 °C for 15 minutes until a homogeneous pale-yellow solution forms, indicating the formation of the active Pd-CEHT complex.

• Reagent Addition: Add the aryl chloride (1.0 mmol), phenylboronic acid (1.2 mmol), and finely ground K₃PO₄ (2.0 mmol).

• Coupling Reaction: Stir the suspension at 80 °C for 4–12 hours. Monitor the reaction progress via GC-MS or TLC.

• Purification: Quench with water (5 mL), extract with dichloromethane (3 × 5 mL), dry over anhydrous Na₂SO₄, and purify via silica gel chromatography.

Table 2: Comparative Ligand Efficacy in Suzuki Coupling of 4-Chlorotoluene

Entry	Ligand (2.0 mol%)	Time (h)	Conv. (%)	Yield (%)
1	None	12	15	10
2	PPh₃	12	60	55
3	1-Phenyl-1H-tetrazole	8	85	81
4	CEHT	4	>99	96

Note: CEHT significantly outperforms standard phosphines and unhindered tetrazoles due to the optimal balance of the electron-donating 5-ethyl group and the sterically demanding 1-cyclohexyl group.

References

1.[3] Title: One-Pot Synthesis of Multisubstituted 2-Aminoquinolines from Annulation of 1-Aryl Tetrazoles with Internal Alkynes via Double C–H Activation and Denitrogenation Source: The Journal of Organic Chemistry (ACS Publications) URL:

2.[4] Title: Intermolecular CDC amination of remote and proximal unactivated Csp3–H bonds through intrinsic substrate reactivity – expanding towards a traceless directing group Source: Chemical Science (PMC - NIH) URL:

3.[1] Title: A comprehensive overview on directing groups applied in metal catalyzed CH functionalization chemistry Source: RSC Advances (Royal Society of Chemistry) URL:

4.[5] Title: Tetrazoles via Multicomponent Reactions Source: ACS Combinatorial Science (PMC - NIH) URL:

5.[2] Title: A Click Chemistry Approach to Tetrazoles: Recent Advances Source: IntechOpen URL:

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• 5. Tetrazoles via Multicomponent Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Solvent Compatibility Guidelines for 1H-Tetrazole, 1-cyclohexyl-5-ethyl-

Abstract

This document provides comprehensive solvent compatibility guidelines for 1H-Tetrazole, 1-cyclohexyl-5-ethyl-. Due to the limited availability of specific experimental data for this exact compound in public literature, this guide synthesizes information from structurally related tetrazole derivatives and fundamental chemical principles to provide a robust framework for solvent selection. It includes predicted solubility, a detailed experimental protocol for solubility determination, and discusses the implications of solvent choice in research and development. This guide is intended for researchers, scientists, and drug development professionals working with this and similar tetrazole-based compounds.

Introduction and Scientific Background

1H-Tetrazole, 1-cyclohexyl-5-ethyl- is a heterocyclic compound featuring a tetrazole ring substituted at the 1-position with a cyclohexyl group and at the 5-position with an ethyl group. The tetrazole moiety is a key structural feature in many pharmacologically active compounds, often serving as a bioisostere for a carboxylic acid group, which can enhance metabolic stability and lipophilicity.[1] Understanding the solvent compatibility of this molecule is critical for a wide range of applications, including chemical synthesis, purification, formulation, and analytical characterization.

The solubility of a compound is governed by the principle of "like dissolves like," which relates to the polarity of the solute and the solvent.[2] The structure of 1H-Tetrazole, 1-cyclohexyl-5-ethyl- presents a molecule with both polar and non-polar characteristics. The tetrazole ring is polar and capable of acting as a hydrogen bond donor (N-H) and acceptor (the nitrogen atoms). In contrast, the cyclohexyl and ethyl substituents are non-polar (lipophilic). This amphiphilic nature suggests that its solubility will be highly dependent on the chosen solvent system.

Key Physicochemical Characteristics Influencing Solubility:

• Polarity: A balance between the polar tetrazole ring and the non-polar alkyl substituents.

• Hydrogen Bonding: The N-H proton on the tetrazole ring can participate in hydrogen bonding with protic solvents.

• pKa: The 1H-tetrazole moiety is weakly acidic, with a pKa similar to that of carboxylic acids (around 4-5).[3][4] This acidity is a crucial factor in its solubility in aqueous solutions of varying pH.

Predicted Solvent Compatibility Profile

Based on the structural features of 1H-Tetrazole, 1-cyclohexyl-5-ethyl-, a predicted solubility profile across a range of common laboratory solvents is presented below. It is important to note that these are predictions and should be confirmed experimentally.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Water, Methanol, Ethanol	Low to Moderate	The polar tetrazole ring can interact with protic solvents through hydrogen bonding. However, the non-polar cyclohexyl and ethyl groups will limit extensive solubility. Solubility in water is expected to be low but may increase with changes in pH. The parent 1H-Tetrazole is soluble in water.[5]
Polar Aprotic	Acetonitrile, Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), Acetone	Moderate to High	These solvents can engage in dipole-dipole interactions with the polar tetrazole ring without the steric hindrance of hydrogen bonding to the bulky substituents. The parent 1H-Tetrazole is soluble in acetonitrile.[5][6]
Non-Polar	Toluene, Hexane, Diethyl Ether	Low to Moderate	The non-polar cyclohexyl and ethyl groups will favor interaction with non-polar solvents. However, the polar tetrazole ring will limit high solubility. Toluene has been used as a solvent for reactions involving substituted tetrazoles.[7]
Chlorinated	Dichloromethane (DCM), Chloroform	Moderate	These solvents have an intermediate polarity and can solvate both the polar and non-polar regions of the molecule to some extent.

Experimental Protocol for Determining Equilibrium Solubility

To obtain precise solubility data for your specific application, it is essential to perform experimental measurements. The shake-flask method is a widely accepted and reliable technique for determining the equilibrium solubility of a compound.[8]

3.1. Materials

• 1H-Tetrazole, 1-cyclohexyl-5-ethyl-

• Selected solvents (analytical grade or higher)

• Glass vials with screw caps

• Orbital shaker or magnetic stirrer with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm, chemically compatible with the solvent)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometer for quantification

3.2. Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of 1H-Tetrazole, 1-cyclohexyl-5-ethyl- to a known volume of the selected solvent in a glass vial. The presence of undissolved solid is necessary to ensure saturation.

  • Seal the vial and place it on an orbital shaker or with a magnetic stir bar.

  • Agitate the mixture at a constant temperature for 24-72 hours to allow the system to reach equilibrium.[8]

• Phase Separation:

  • After equilibration, allow the vial to stand undisturbed to let the excess solid settle.

  • To ensure complete separation of the solid from the liquid phase, centrifuge the vial.[8]

• Sample Collection and Filtration:

  • Carefully draw the supernatant (the clear, saturated solution) using a syringe.

  • Filter the supernatant through a chemically inert syringe filter (e.g., PTFE) to remove any remaining microscopic solid particles.[8] This step is crucial to avoid artificially high solubility readings.

• Quantification:

  • Accurately dilute a known volume of the filtered saturated solution with a suitable solvent to a concentration within the linear range of your analytical method.

  • Analyze the diluted sample using a calibrated HPLC or UV-Vis spectrophotometer to determine the concentration of the dissolved compound.[8]

  • A calibration curve should be prepared using standard solutions of 1H-Tetrazole, 1-cyclohexyl-5-ethyl- of known concentrations.[8]

• Data Reporting:

  • Calculate the solubility from the determined concentration and the dilution factor.

  • Report the solubility in units such as mg/mL or mol/L at the specified temperature.

3.3. Experimental Workflow Diagram

Caption: A generalized workflow for determining equilibrium solubility using the shake-flask method.

Impact of Solvent Choice on Applications

The selection of an appropriate solvent is critical and has far-reaching implications for various stages of research and development.

• Chemical Reactions: The solvent can influence reaction rates, equilibria, and even the reaction pathway. For reactions involving 1H-Tetrazole, 1-cyclohexyl-5-ethyl-, a solvent that fully solubilizes all reactants is generally preferred to ensure a homogeneous reaction mixture. In some cases, a solvent in which the product is poorly soluble can be advantageous for purification by crystallization.

• Purification: Recrystallization, a common purification technique, relies on the differential solubility of the compound and its impurities in a given solvent at different temperatures. A good recrystallization solvent will dissolve the compound at an elevated temperature but show limited solubility at lower temperatures.

• Formulation: For pharmaceutical applications, the choice of solvent (or co-solvent system) is critical for achieving the desired concentration, stability, and bioavailability of the final drug product. Strategies such as using co-solvents, surfactants, or forming salts can be employed to enhance aqueous solubility.[9]

• Analytical Chemistry: In techniques like HPLC and NMR, the solvent must dissolve the analyte and be compatible with the analytical instrumentation. For NMR, a deuterated solvent that does not interfere with the signals of the analyte is required.

Safety Precautions for Handling Tetrazole Derivatives

Tetrazole derivatives, including the parent 1H-Tetrazole, can be energetic compounds and may pose explosion hazards under certain conditions, such as exposure to shock, friction, or high temperatures.[5][6] They may also decompose to release toxic gases.[6] It is imperative to handle these compounds with appropriate safety measures.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, lab coat, and chemical-resistant gloves.[6]

• Ventilation: Handle these compounds in a well-ventilated area, such as a chemical fume hood.[6][10]

• Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[6][11]

• Handling: Avoid grinding, shock, or friction.[6] Use non-sparking tools.[6]

• Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and strong acids.[6][11]

• Waste Disposal: Dispose of all waste in accordance with local, state, and federal regulations.[10]

Always consult the Safety Data Sheet (SDS) for the specific compound before handling.

Conclusion

References

• Solubility of 1-H-Tetrazole-1-acetic Acid in Different Solvents between 283 K and 323 K. Journal of Chemical & Engineering Data. (URL: [Link])

• Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy - Frontiers. (URL: [Link])

• 1-H-TETRAZOLE - Bio-Fine. (URL: [Link])

• 1-cyclohexyl-1H-1,2,3,4-tetrazole-5-thiol - PubChem. (URL: [Link])

• An Improved Synthesis of 5-Substituted Tetrazoles. (URL: [Link])

• Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy - PMC. (URL: [Link])

• EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. (URL: [Link])

• Experiment: Solubility of Organic & Inorganic Compounds. (URL: [Link])

• Green synthesis of the 1-substituted 1H-1,2,3,4-tetrazoles by application of the Natrolite zeolite as a new and reusable heterogeneous catalyst - The Royal Society of Chemistry. (URL: [Link])

• Strategies for balancing safety in oxadiazole tetrazole derivatives: the role of the oxime group - Materials Advances (RSC Publishing) DOI:10.1039/D5MA00150A. (URL: [Link])

• Chemical Properties of 1H-Tetrazole (CAS 288-94-8) - Cheméo. (URL: [Link])

• Tetrazole – Knowledge and References - Taylor & Francis. (URL: [Link])

• Experiment 1. Solubility of Organic Compounds | PDF | Solution - Scribd. (URL: [Link])

• Solubility of Organic Compounds. (URL: [Link])

• Novel Synthesis of 5-Substituted Tetrazoles from Nitriles. (URL: [Link])

• Synthesis of 5-substituted tetrazoles: reaction of azide salts with organonitriles catalyzed by trialkylammonium salts in non-polar media. Organic Process Research & Development. (URL: [Link])

• 1-cyclohexyl-5-ethyl-1h-tetrazole (C9H16N4) - PubChemLite. (URL: [Link])

• Synthesis and characterization of novel 5-substituted tetrazoles having an inhibiting activity of corrosion for mild steel in th. (URL: [Link])

• Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water - Organic Chemistry Portal. (URL: [Link])

• Synthesis of 5-Substituted Tetrazoles: Reaction of Azide Salts with Organonitriles Catalyzed by Trialkylammonium Salts in Non-polar Media | Organic Process Research & Development - ACS Publications. (URL: [Link])

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Technical Notes & Optimization

Technical Support Center: Synthesis of 1-Cyclohexyl-5-ethyl-1H-tetrazole

Welcome to the technical support center for the synthesis of 1-cyclohexyl-5-ethyl-1H-tetrazole. This guide is designed for researchers, medicinal chemists, and process development scientists. Here, we provide in-depth, field-tested insights into optimizing your synthesis, troubleshooting common issues, and understanding the underlying chemical principles. Our goal is to empower you to achieve higher yields and purity in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 1-cyclohexyl-5-ethyl-1H-tetrazole?

The synthesis of 1,5-disubstituted tetrazoles like 1-cyclohexyl-5-ethyl-1H-tetrazole is typically not a single-step process. The most common and robust strategies involve a two-step sequence:

• Formation of the 5-ethyl-1H-tetrazole core: This is almost universally achieved via a [3+2] cycloaddition reaction between propionitrile (CH₃CH₂CN) and an azide source, most commonly sodium azide (NaN₃).[1] This reaction often requires a catalyst to proceed at a reasonable rate and temperature.[2]

• N-Alkylation: The resulting 5-ethyl-1H-tetrazole is then alkylated on one of the ring nitrogens using a cyclohexyl electrophile, such as cyclohexyl bromide or iodide, under basic conditions. A significant challenge here is regioselectivity, as alkylation can occur at either the N1 or N2 position, leading to isomeric products that can be difficult to separate.[3]

An alternative, though less common, approach is a multi-component reaction (MCR), such as an Ugi or Passerini reaction, which can assemble the core structure in a single pot from starting materials like cyclohexyl isocyanide, an aldehyde, an amine, and an azide source.[1][4]

Q2: How do I choose the right catalyst for the initial cycloaddition step?

Catalyst selection is critical for both yield and safety. The catalyst's primary role is to activate the nitrile group, making it more electrophilic and susceptible to attack by the azide ion.[2][5]

Catalyst System	Typical Conditions	Advantages	Disadvantages
Zinc Salts (e.g., ZnBr₂, ZnCl₂)	Water or DMF, 100-140 °C	Environmentally friendly (if in water), effective for a broad range of nitriles, well-documented.[6]	Can require high temperatures and long reaction times (24-48h) for less reactive nitriles.[7]
Amine Salts (e.g., NH₄Cl, Et₃N·HCl)	DMF, 110-130 °C	Inexpensive, readily available, avoids heavy metals.[8]	Can generate hydrazoic acid (HN₃) in situ, which is highly toxic and explosive. Requires careful handling and a well-ventilated fume hood.
Heterogeneous Acids (e.g., Silica Sulfuric Acid)	DMF, reflux	Simple workup (catalyst is filtered off), reusable, high yields reported (72-95%).[9]	May require specific preparation of the catalyst.
Organotin Reagents (e.g., Bu₃SnCl/NaN₃)	Toluene or Xylene, reflux	Historically used for high yields and milder conditions.	Highly toxic, significant environmental concerns, and difficult to remove from the final product.[10] Not recommended for modern pharmaceutical synthesis.

For the synthesis of 5-ethyl-1H-tetrazole from propionitrile (an unactivated alkyl nitrile), a more potent catalytic system like zinc bromide (ZnBr₂) is highly recommended to achieve good conversion.[6]

Q3: What is the mechanism of the acid-catalyzed [3+2] cycloaddition?

The reaction is not a concerted cycloaddition. Instead, it proceeds through a stepwise mechanism. The Lewis or Brønsted acid catalyst coordinates to the nitrogen of the nitrile. This activation makes the nitrile carbon significantly more electrophilic. The azide anion then attacks this activated carbon to form an open-chain imidoyl azide intermediate. This intermediate subsequently undergoes an intramolecular cyclization to form the tetrazole ring.[11][12][13] Understanding this mechanism is key to troubleshooting; if the nitrile is not sufficiently activated, the reaction will stall.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis.

Workflow for Tetrazole Synthesis & Purification

Caption: General workflow for 1-cyclohexyl-5-ethyl-1H-tetrazole synthesis.

Q: My cycloaddition reaction has stalled. TLC/LC-MS shows mostly unreacted propionitrile. What's wrong?

This is a classic case of insufficient activation or poor reaction conditions.

A: Follow this troubleshooting decision tree:

Caption: Troubleshooting decision tree for a stalled cycloaddition reaction.

Detailed Explanation:

• Temperature: Alkyl nitriles like propionitrile are less reactive than aryl nitriles with electron-withdrawing groups.[13] They require significant thermal energy to overcome the activation barrier. Many literature procedures call for temperatures of 120-150 °C.[14]

• Catalyst Activity: Lewis acid catalysts like ZnBr₂ are hygroscopic. If old or improperly stored, their activity can be severely compromised. Ensure you are using a fresh, anhydrous grade of catalyst. The amount is also crucial; for unactivated nitriles, stoichiometric amounts of the catalyst may be necessary.[9]

• Solubility: For the reaction to occur, the nitrile and azide salt must be dissolved. If you are using a solvent where sodium azide has poor solubility, the reaction will be slow. High-boiling polar aprotic solvents like DMF or DMSO are excellent choices for this reason.[14][15]

Q: My yield is low, and I've isolated a major byproduct. MS and IR suggest it's propionamide. How did this form and how can I prevent it?

A: The formation of an amide byproduct is a tell-tale sign of nitrile hydrolysis.

Causality: This side reaction is particularly common when using Lewis acid catalysts in the presence of water.[2] The Lewis acid, which is intended to activate the nitrile for azide attack, can also activate it for nucleophilic attack by any water present in the reaction mixture. This initially forms an imidic acid, which tautomerizes to the more stable amide.

Prevention Strategies:

• Rigorous Anhydrous Conditions: If using a solvent like DMF or DMSO, ensure it is an anhydrous grade. Dry your glassware thoroughly and handle hygroscopic reagents (like ZnBr₂) in a glovebox or under an inert atmosphere.

• Switch Solvents: Consider the protocol by Demko and Sharpless, which cleverly uses water as the solvent.[6] While counterintuitive, the high concentration of water and the specific nature of the zinc catalyst in this system can favor the desired tetrazole formation. This avoids the issue of trace water in an organic solvent causing problems.

• Modify Workup: During the acidic workup, prolonged exposure or excessive heat can also promote hydrolysis. Perform the acidification in an ice bath and promptly extract the product.[1]

Q: I've successfully made 5-ethyl-1H-tetrazole, but my N-alkylation with cyclohexyl bromide gives a mixture of two products with identical mass that I can't separate.

A: You have formed N1 and N2 regioisomers. This is a very common and challenging issue in tetrazole chemistry.

Causality: The 5-substituted-1H-tetrazole anion is an ambident nucleophile. The negative charge is delocalized across the nitrogen atoms of the ring, meaning alkylation can occur at either the N1 or N2 position. The ratio of these products is influenced by the steric bulk of the reactants, the nature of the counter-ion (from the base), and the solvent.

Solutions to Improve Selectivity and Separation:

• Optimize Reaction Conditions:

  • Solvent: Aprotic polar solvents like DMF or acetonitrile often favor N2 alkylation, while protic solvents can favor N1. Experiment with different solvents to alter the isomer ratio.

  • Base/Counter-ion: Using a bulkier base might influence the regioselectivity due to steric hindrance. Try comparing a standard base like potassium carbonate with a bulkier one like cesium carbonate.

• Improve Chromatographic Separation:

  • Eluent System: Do not give up on column chromatography easily. Perform a detailed TLC optimization by testing various eluent systems. A gradient elution from a non-polar solvent (e.g., hexane) to a more polar one (e.g., ethyl acetate) is crucial.[3] Sometimes adding a small percentage of a third solvent, like dichloromethane or methanol, can dramatically improve separation.

  • Silica Gel: Ensure you are using high-quality silica gel with a small particle size (e.g., 230-400 mesh) for better resolution.

Experimental Protocols

Protocol 1: Zinc-Catalyzed Synthesis of 5-ethyl-1H-tetrazole in Water

This protocol is adapted from the robust and environmentally conscious method developed by Demko and Sharpless.[1][6]

Materials:

• Propionitrile (10 mmol, 0.72 mL)

• Sodium Azide (NaN₃) (12 mmol, 0.78 g) (Caution: Highly Toxic!)

• Zinc Bromide (ZnBr₂) (12 mmol, 2.7 g)

• Deionized Water (20 mL)

• 3M Hydrochloric Acid (HCl)

• Ethyl Acetate

Procedure:

• To a 100 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add the propionitrile, sodium azide, and zinc bromide.[1]

• Add 20 mL of deionized water to the flask.

• Heat the reaction mixture to reflux (approx. 100-105 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. (A typical method involves spotting a small, acidified, and extracted aliquot of the reaction mixture). Reaction times can be long, often 24 to 48 hours.[1]

• After the reaction is complete (disappearance of propionitrile), cool the mixture to room temperature.

• In a well-ventilated fume hood , slowly acidify the reaction mixture to a pH of ~1-2 by adding 3M HCl while stirring in an ice bath. This step may generate toxic and explosive hydrazoic acid (HN₃). Exercise extreme caution. [1]

• The product may precipitate upon acidification. If so, collect it by vacuum filtration.

• If no precipitate forms, extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 5-ethyl-1H-tetrazole. The product can be purified further by recrystallization if necessary.

References

• Du, Z., et al. (2011). Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid. Molecules, 16(8), 6650-6659. Available at: [Link]

• Himo, F., et al. (2002). Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. Journal of the American Chemical Society, 124(41), 12210-12216. Available at: [Link]

• Himo, F., et al. (2002). Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. ResearchGate. Available at: [Link]

• Li, Z., et al. (2010). Amine Salt–Catalyzed Synthesis of 5-Substituted 1H-Tetrazoles from Nitriles. Synthetic Communications, 40(19), 2843-2849. Available at: [Link]

• Organic Chemistry Portal. Synthesis of 1H-tetrazoles. Organic Chemistry Portal. Available at: [Link]

• Cardoza, S., et al. (2024). Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN3 to Organonitriles Promoted by Co(II)-complex: Isolation and Characterization of a Co(II)-diazido Intermediate. ACS Omega, 9(19), 21626-21636. Available at: [Link]

• Fischer, N., et al. (2011). Process for the preparation of 5-substituted 1-alkyltetrazoles. WO2011110651A1.

• Han, S. Y., et al. (2012). A Facile One-Pot Synthesis of 1-Substituted Tetrazole-5-thiones and 1-Substituted 5-Alkyl(aryl)sulfanyltetrazoles from Organic Isothiocyanates. ResearchGate. Available at: [Link]

• Lyakhov, A. S., et al. (2019). 1-Substituted 5-Alkyl(aryl)sulfanyltetrazoles and Their Derivatives. ResearchGate. Available at: [Link]

• Kamal, A., et al. (2012). Synthesis and Evaluation of 1,5-Disubstituted Tetrazoles as Rigid Analogues of Combretastatin A-4 with Potent Antiproliferative and Antitumor Activity. ACS Medicinal Chemistry Letters, 3(4), 303-308. Available at: [Link]

• Cantillo, D., et al. (2011). Mechanistic Insights on Azide-Nitrile Cycloadditions. ResearchGate. Available at: [Link]

• Reddy, G. S., et al. (2018). A Novel and Easy Synthesis of 1H-Tetrazoles employing p-Tolenesulfonyl azide. ResearchGate. Available at: [Link]

• Demko, Z. P., & Sharpless, K. B. (2001). Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. The Journal of Organic Chemistry, 66(24), 7945-7950. Available at: [Link]

• Rivera, D. G., et al. (2018). A One-Pot Six-Component Reaction for the Synthesis of 1,5-Disubstituted Tetrazol-1,2,3-Triazole Hybrids and Their Cytotoxic Activity against the MCF-7 Cell Line. Molecules, 23(11), 2956. Available at: [Link]

• Cunto, G. D., et al. (2008). Click Azide−Nitrile Cycloaddition as a New Ligation Tool for the Synthesis of Tetrazole-Tethered C-Glycosyl α-Amino Acids. The Journal of Organic Chemistry, 73(21), 8563-8566. Available at: [Link]

• Supplementary Information. Royal Society of Chemistry. Available at: [Link]

• Cantillo, D., et al. (2012). An Experimental and Computational Assessment of Acid-Catalyzed Azide-Nitrile Cycloadditions. The Journal of Organic Chemistry, 77(23), 10897-10905. Available at: [Link]

• Himo, F., et al. (2002). Mechanisms of tetrazole formation by addition of azide to nitriles. PubMed. Available at: [Link]

• Sampath, A., et al. (2012). Green Synthetic Approach to 5-Substituted-1H-Tetrazoles via Recycle and Reuse of Tributyltin Chloride. Asian Journal of Chemistry, 24(12), 5645-5649. Available at: [Link]

• Ghorbani-Vaghei, R., & Malaekehpour, S. M. (2013). A novel approach for the synthesis of 5-substituted-1H-tetrazoles. Journal of the Brazilian Chemical Society, 24(1), 148-154. Available at: [Link]

• Martínez, A. P., et al. (2020). Recent Developments in the Synthesis of Tetrazoles and their Pharmacological Relevance. Mini-Reviews in Medicinal Chemistry, 21(1), 49-65. Available at: [Link]

• Singh, S., et al. (2024). Streamlined Green Synthesis and Process Optimization for Tetrazole Derivatives Via Metal-Free Reactions. Journal of Chemical Health Risks. Available at: [Link]

• Cantillo, D., et al. (2011). Mechanistic Insights on Azide−Nitrile Cycloadditions: On the Dialkyltin Oxide−Trimethylsilyl Azide Route and a New Vilsmeier−Haack-Type Organocatalyst. Journal of the American Chemical Society, 133(12), 4465-4475. Available at: [Link]

• Abdollahi, M., et al. (2024). Recent advances in multicomponent synthesis of 5-substituted 1H-tetrazoles from aldehydes: catalytic methods and green chemistry approaches. RSC Sustainability. Available at: [Link]

• Kumar, A., et al. (2015). MCR synthesis of a tetracyclic tetrazole scaffold. Organic & Biomolecular Chemistry, 13(10), 2914-2918. Available at: [Link]

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• 8. tandfonline.com [tandfonline.com]
• 9. Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 10. asianpubs.org [asianpubs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Mechanisms of tetrazole formation by addition of azide to nitriles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. scielo.br [scielo.br]

Technical Support Center: Advanced Purification of 1-Cyclohexyl-5-ethyl-1H-tetrazole

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals dealing with the unique physicochemical challenges of isolating 1-cyclohexyl-5-ethyl-1H-tetrazole .

Unlike standard tetrazole intermediates, 1,5-disubstituted tetrazoles possess specific structural nuances—namely, the lack of an acidic proton and a high dipole moment—that fundamentally alter their downstream processing. This guide bypasses generic advice to provide self-validating, mechanistically grounded troubleshooting strategies and standard operating procedures (SOPs).

Part 1: Mechanistic Troubleshooting & FAQs

Q1: I attempted an acid-base extraction to purify 1-cyclohexyl-5-ethyl-1H-tetrazole from neutral organic impurities, but the product remained in the organic layer. Why did this fail? Causality & Solution: This is a common structural misconception. While 5-substituted-1H-tetrazoles possess an acidic N-H proton (allowing them to be extracted into an aqueous basic solution)[1], 1-cyclohexyl-5-ethyl-1H-tetrazole is a 1,5-disubstituted tetrazole. The N1 position is covalently blocked by the cyclohexyl group, rendering the entire tetrazole ring neutral[1]. Because it lacks an acidic proton, it cannot form a water-soluble sodium salt and will persistently remain in the organic phase alongside other neutral impurities[1]. You must abandon acid-base extraction and transition to chromatographic or crystallization methods[2].

Q2: My synthesis yielded a mixture of 1,5- and 2,5-disubstituted tetrazole regioisomers. How can I isolate the desired 1,5-isomer? Causality & Solution: The separation of 1,5- and 2,5-disubstituted tetrazole isomers is notoriously challenging due to their nearly identical molecular weights and similar physical properties[3]. However, 1,5-disubstituted tetrazoles possess a significantly higher dipole moment than their 2,5-counterparts. To exploit this, utilize Flash Column Chromatography . The higher polarity of the 1,5-isomer causes it to interact more strongly with the normal-phase silica gel, ensuring it elutes after the less polar 2,5-isomer[4]. Use a gradient elution starting with a low-polarity eluent (e.g., 10% ethyl acetate in hexanes) and gradually increase the polarity to achieve baseline separation[4].

Q3: During recrystallization, my 1-cyclohexyl-5-ethyl-1H-tetrazole separates as a viscous oil rather than forming crystals ("oiling out"). How do I fix this? Causality & Solution: "Oiling out" (liquid-liquid phase separation) occurs when significant impurities depress the melting point of your compound below the temperature at which it saturates the solvent[4]. To resolve this, you must construct a self-validating crystallization system:

• Pre-purification: Perform a preliminary silica plug to remove gross impurities that are suppressing the melting point[4].

• Dual-Solvent System: Sample a range of solvents to find a combination where "solvent a" (anti-solvent) does not dissolve the crude mixture, while "solvent b" (volatile good solvent) sparingly solubilizes the mixture upon heating[5].

• Slow Evaporation: Poke holes in the vessel's cover to allow the slow evaporation of solvent b, concentrating the solution gradually until the pure crystalline solid crashes out[5].

Q4: How do I safely manage residual azides before beginning my purification workflow? Causality & Solution: The synthesis of tetrazoles inherently requires azide species (e.g., sodium azide or TMS-azide), which pose severe explosion and toxicity hazards if concentrated during chromatography[2]. Special care must be maintained to prevent the formation of shock-sensitive metal azide salts[2]. Before any purification, carefully pour the crude reaction mixture into water and acidify with dilute HCl to a pH of ~2 to safely quench and precipitate the product[3]. Ensure this is done in a highly ventilated fume hood.

Part 2: Process Analytics & Quantitative Data

To assist in selecting the optimal purification route for your specific scale and crude purity, consult the quantitative performance metrics below.

Purification Method	Ideal Substrate State	Typical Yield Recovery	Purity Achieved	Scalability
Flash Chromatography	Viscous oils, complex regioisomer mixtures	70% - 85%	>98.0%	Low to Medium (Batch)
Dual-Solvent Crystallization	Crude solids (>85% initial purity)	77% - 86%[2]	>99.7%[2]	High (Batch)
Continuous Flow Extraction	Large-scale liquid streams	>86%[2]	>99.7%[2]	Very High (1.16 kg L⁻¹ h⁻¹)[2]

Part 3: Standard Operating Procedures (SOPs)

Protocol A: Gradient Flash Column Chromatography

Use this method if the crude product is an oil or contains significant 2,5-regioisomer contamination.

• Slurry Preparation: Prepare a uniform slurry of silica gel using your initial, low-polarity mobile phase (e.g., 10% ethyl acetate in hexane)[4].

• Column Packing: Pour the slurry into a glass column equipped with a stopcock and a glass wool plug at the bottom, ensuring no air bubbles are trapped[4].

• Sample Loading: Dissolve the crude 1-cyclohexyl-5-ethyl-1H-tetrazole in a minimal amount of organic solvent (e.g., ethyl acetate) and carefully apply this solution to the flat top of the silica gel bed[4].

• Gradient Elution: Add the mobile phase to the top of the column. Begin collecting fractions while gradually increasing the polarity of the eluent to mobilize the 1,5-isomer[4].

• Fraction Analysis & Isolation: Monitor the collected fractions by Thin Layer Chromatography (TLC) to identify the product[4]. Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified tetrazole[4].

Protocol B: Dual-Solvent Recrystallization

Use this method for reactions of >1g scale where TLC analysis shows one major product.

• Solvent Screening: Identify two solvents: "solvent a" (anti-solvent, e.g., hexanes) which does not dissolve the crude mixture, and "solvent b" (volatile good solvent, e.g., ethyl acetate) which solubilizes the mixture upon heating[5].

• Dissolution: Place the crude tetrazole in a vial and solubilize it using a minimal amount of solvent b, applying gentle heat if necessary[5].

• Anti-Solvent Addition: Add an appropriate amount of solvent a until slight cloudiness persists, then gently heat again to ensure total dissolution[5].

• Controlled Precipitation: Cover the vial with aluminum foil, poke small holes to allow the slow evaporation of solvent b, and leave the vessel overnight in a location with minimal disturbance[5].

• Isolation: Once crystals form, collect them by vacuum filtration using a Büchner funnel and wash with a small amount of cold solvent to remove the mother liquor[1].

Part 4: Decision-Making Workflow

The following logic tree outlines the self-validating workflow for processing crude 1-cyclohexyl-5-ethyl-1H-tetrazole.

Caption: Diagnostic workflow for the safe isolation and purification of 1,5-disubstituted tetrazoles.

References

• University of Rochester (Department of Chemistry): How To: Purify by Crystallization URL: [Link]

• ACS Publications: Intensified Continuous Flow Synthesis and Workup of 1,5-Disubstituted Tetrazoles Enhanced by Real-Time Process Analytics URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. How To [chem.rochester.edu]

Technical Support Center: Troubleshooting Low Aqueous Solubility of 1H-Tetrazole, 1-cyclohexyl-5-ethyl-

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address challenges with the low aqueous solubility of 1H-Tetrazole, 1-cyclohexyl-5-ethyl-. The information herein is designed to provide a logical, scientifically-grounded framework for overcoming solubility issues in your experiments.

Introduction to the Challenge

1H-Tetrazole, 1-cyclohexyl-5-ethyl- is a molecule that, due to its chemical structure, is anticipated to have limited aqueous solubility. The presence of a non-polar cyclohexyl and an ethyl group contributes to its hydrophobic character, while the tetrazole ring, being weakly acidic, offers a potential handle for solubility manipulation.[1][2] Low aqueous solubility is a common hurdle in drug development, impacting bioavailability and formulation options.[3] This guide will walk you through a systematic approach to understanding and improving the solubility of this compound.

Frequently Asked Questions (FAQs)

Q1: Why is my 1H-Tetrazole, 1-cyclohexyl-5-ethyl- not dissolving in water?

A1: The low aqueous solubility of this compound is likely due to the combination of its non-polar cyclohexyl and ethyl substituents, which reduces the favorable interactions with water molecules. While the tetrazole ring itself is polar and can participate in hydrogen bonding, the overall hydrophobicity of the molecule dominates, leading to poor dissolution in aqueous media.

Q2: What are the first steps I should take to troubleshoot the low solubility?

A2: A systematic approach is crucial. Start by confirming the purity and solid-state form (crystalline or amorphous) of your compound. Then, perform a basic solubility assessment in a small range of solvents with varying polarities (e.g., water, ethanol, DMSO) to understand its general solubility profile.

Q3: Can the pH of the solution affect the solubility of this compound?

A3: Yes, pH can significantly influence the solubility of tetrazole derivatives. The tetrazole ring has a pKa similar to that of carboxylic acids, making it a weak acid.[1][2] At a pH above its pKa, the tetrazole ring will be deprotonated to form the more soluble tetrazolate anion. Therefore, increasing the pH of the aqueous solution with a suitable base can lead to a substantial increase in solubility.

Troubleshooting Workflow

This workflow provides a structured approach to systematically address and resolve the low aqueous solubility of 1H-Tetrazole, 1-cyclohexyl-5-ethyl-.

Caption: A systematic workflow for troubleshooting low aqueous solubility.

Detailed Troubleshooting Guides

Guide 1: pH Modification

Issue: The compound has poor solubility in neutral aqueous solutions.

Causality: The tetrazole moiety is acidic and will be predominantly in its less soluble, neutral form at acidic or neutral pH. By increasing the pH above the pKa of the tetrazole ring, you can deprotonate it to the more soluble anionic form.[1][2]

Experimental Protocol: pH-Solubility Profiling

• Preparation of Buffers: Prepare a series of buffers with pH values ranging from 2 to 10 (e.g., phosphate, acetate, borate buffers).

• Sample Preparation: Add an excess amount of 1H-Tetrazole, 1-cyclohexyl-5-ethyl- to a fixed volume of each buffer in separate vials.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Analysis: Centrifuge or filter the samples to remove undissolved solid.

• Quantification: Analyze the concentration of the dissolved compound in the supernatant/filtrate using a suitable analytical method (e.g., HPLC-UV).

• Data Analysis: Plot the measured solubility as a function of pH to determine the pH at which solubility is maximized.

Troubleshooting:

• Precipitation at lower pH: This is expected. The goal is to find the minimum pH that provides the desired solubility.

• Compound instability: If the compound is unstable at high pH, this method may not be suitable. Assess stability using HPLC by monitoring for degradation products over time.

Guide 2: Co-solvent Systems

Issue: pH modification alone is insufficient or not feasible due to stability concerns.

Causality: Co-solvents are water-miscible organic solvents that can increase the solubility of non-polar compounds by reducing the polarity of the aqueous environment.[4]

Commonly Used Co-solvents:

• Ethanol

• Propylene glycol (PG)

• Polyethylene glycol 400 (PEG 400)

• Glycerin

• Dimethyl sulfoxide (DMSO) - primarily for in vitro studies

Experimental Protocol: Co-solvent Solubility Screening

• Prepare Co-solvent Mixtures: Prepare various mixtures of your chosen co-solvent with water (or a suitable buffer if pH control is also needed). Common starting points are 10%, 20%, and 50% (v/v) co-solvent.

• Solubility Determination: Following the same procedure as the pH-solubility profile, determine the solubility of your compound in each co-solvent mixture.

• Data Analysis: Plot solubility against the percentage of co-solvent to identify the optimal concentration.

Quantitative Data on Co-solvent Effectiveness (General)

Co-solvent	Typical Concentration Range (%)	Fold Increase in Solubility (Example for a Poorly Soluble Drug)
Ethanol	5 - 40	10 - 100
Propylene Glycol	10 - 60	50 - 500
PEG 400	10 - 70	100 - 1000+

Note: The fold increase is highly compound-dependent and the values above are illustrative.

Troubleshooting:

• Toxicity/Biocompatibility: For in vivo studies, ensure the chosen co-solvent and its concentration are non-toxic.

• Precipitation upon dilution: A common issue where the compound precipitates when the co-solvent system is diluted with an aqueous medium. This needs to be carefully evaluated for your specific application.

Guide 3: Surfactant-based Solubilization

Issue: You require a higher concentration of the compound in an aqueous solution for your experiments.

Causality: Surfactants are amphiphilic molecules that, above their critical micelle concentration (CMC), form micelles that can encapsulate hydrophobic molecules like 1H-Tetrazole, 1-cyclohexyl-5-ethyl-, thereby increasing their apparent aqueous solubility.

Commonly Used Surfactants:

• Non-ionic: Polysorbates (Tween® 20, Tween® 80), Cremophor® EL

• Anionic: Sodium lauryl sulfate (SLS)

• Cationic: Cetyltrimethylammonium bromide (CTAB) - often more toxic

Experimental Protocol: Surfactant Solubility Enhancement

• Prepare Surfactant Solutions: Prepare aqueous solutions of different surfactants at various concentrations, ensuring some are above their CMC.

• Solubility Determination: Determine the solubility of your compound in each surfactant solution using the equilibrium solubility method described previously.

• Data Analysis: Plot solubility as a function of surfactant concentration to assess the effectiveness of each surfactant.

Troubleshooting:

• Foaming: Surfactant solutions can foam upon agitation, which can be problematic for certain applications.

• Cellular Toxicity: For cell-based assays, it is crucial to determine the non-toxic concentration of the chosen surfactant.

• Interference with Assays: Surfactants can sometimes interfere with certain biological or analytical assays.

Guide 4: Cyclodextrin Complexation

Issue: You need to improve the solubility and potentially the stability of your compound.

Causality: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity. They can form inclusion complexes with poorly soluble molecules, effectively encapsulating the hydrophobic parts and increasing their aqueous solubility.[5]

Commonly Used Cyclodextrins:

• β-Cyclodextrin (β-CD)

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Sulfobutylether-β-cyclodextrin (SBE-β-CD)

Experimental Protocol: Cyclodextrin Complexation and Solubility

• Phase Solubility Study:

  • Prepare aqueous solutions of the cyclodextrin at various concentrations.

  • Add an excess of your compound to each solution.

  • Equilibrate and analyze the dissolved compound concentration as described before.

  • Plot the concentration of the dissolved compound against the cyclodextrin concentration. A linear relationship (AL-type diagram) is indicative of a 1:1 complex formation.

• Preparation of the Complex (for solid formulations):

  • Kneading Method: Make a paste of the cyclodextrin with a small amount of water. Add your compound and knead thoroughly. Dry the resulting solid.

  • Co-precipitation: Dissolve both the compound and the cyclodextrin in a suitable solvent. Evaporate the solvent to obtain the complex.

Troubleshooting:

• Limited Solubility Enhancement: The extent of solubility increase depends on the binding affinity between the compound and the cyclodextrin. Screening different types of cyclodextrins is recommended.

• Stoichiometry: The phase solubility diagram can help determine the stoichiometry of the complex.

Summary of Troubleshooting Strategies

Strategy	Principle	Advantages	Disadvantages
pH Modification	Ionization of the acidic tetrazole ring	Simple, cost-effective	Potential for compound instability at high pH
Co-solvents	Reduction of solvent polarity	High solubilization capacity for some compounds	Potential for toxicity and precipitation upon dilution
Surfactants	Micellar encapsulation	Effective at low concentrations	Can cause foaming, cellular toxicity, and assay interference
Cyclodextrins	Inclusion complex formation	Can also improve stability, low toxicity	Higher cost, may not be effective for all molecules
Particle Size Reduction	Increased surface area enhances dissolution rate	Good for solid dosage forms	May not increase equilibrium solubility

References

• Jain, A., et al. (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Indian Journal of Pharmaceutical and Biological Research, 7(2), 9-16.
• Kumar, S., & Singh, P. (2025). Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. International Journal of Pharmaceutical Sciences.
• Dişli, A., et al. (2025). Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. Frontiers in Chemistry.
• Uppadhayay, et al. (2022). Physical and chemical properties of tetrazoles. As cited in Dişli, A., et al. (2025).
• WuXi AppTec DMPK. (2024, March 15).
• BOC Sciences. (n.d.). Cyclodextrin Solutions for API Solubility Boost.
• Arunagiri, R. (2023, December 18). 4 Strategies To Formulate Poorly Soluble APIs. Drug Discovery Online.
• Benchchem. (n.d.).
• Jadhav, S., et al. (2012). Techniques for solubility enhancement of poorly soluble drugs: an overview. Journal of Medical and Pharmaceutical and Allied Sciences, 1(1), 4-11.
• Agno Pharma. (n.d.).
• Millard, J. W., Alvarez-Núñez, F. A., & Yalkowsky, S. H. (2002). Solubilization by cosolvents. Establishing useful constants for the log-linear model. International journal of pharmaceutics, 245(1-2), 153–166.
• Sharma, A., & Jain, C. P. (n.d.). Cyclodextrin-Based Inclusion Complex as a Solubility Enhancement Technique: A Comprehensive Review. International Journal of Pharmaceutical Sciences.

Sources

• 1. Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy [frontiersin.org]
• 3. ijmps.org [ijmps.org]
• 4. BJOC - Innovative synthesis of drug-like molecules using tetrazole as core building blocks [beilstein-journals.org]
• 5. scbt.com [scbt.com]

Technical Support Center: Optimizing Reaction Conditions for 1-Cyclohexyl-5-ethyl Tetrazole Synthesis

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the synthesis of 1-cyclohexyl-5-ethyl tetrazole. This guide is designed to provide you, as a senior application scientist, with in-depth, field-proven insights to troubleshoot and optimize your experimental workflow. We will delve into the causality behind experimental choices, ensuring each protocol is a self-validating system grounded in authoritative scientific literature.

Understanding the Synthesis: The [3+2] Cycloaddition

The synthesis of 1,5-disubstituted tetrazoles, such as 1-cyclohexyl-5-ethyl tetrazole, is most commonly achieved through a [3+2] cycloaddition reaction. This reaction involves the combination of an organic nitrile with an azide. The development of efficient and safe protocols for this synthesis is crucial, particularly in medicinal chemistry where the tetrazole moiety is a common bioisostere for carboxylic acids and amides.[1][2]

The general reaction scheme is as follows:

Caption: General reaction scheme for 1-cyclohexyl-5-ethyl tetrazole synthesis.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of 1-cyclohexyl-5-ethyl tetrazole in a question-and-answer format.

Question 1: My reaction shows low or no conversion to the desired tetrazole product. What are the likely causes and how can I fix it?

Answer: Low or no conversion is a frequent challenge and can often be attributed to several key factors:

• Insufficient Nitrile Activation: The [3+2] cycloaddition between a nitrile and an azide can be slow without an activator.[3] The nitrile group's electrophilicity may not be sufficient to react readily with the azide nucleophile.

  • Solution: Employ a Lewis acid or Brønsted acid catalyst to activate the nitrile. Common choices include zinc salts (e.g., ZnBr₂), aluminum salts, or ammonium chloride.[3][4] The catalyst enhances the reaction rate by coordinating to the nitrile, making it more susceptible to nucleophilic attack by the azide.[3][5]

• Inappropriate Reaction Temperature: Many tetrazole syntheses require elevated temperatures to overcome the activation energy barrier.[3]

  • Solution: Carefully increase the reaction temperature.[3] However, be aware that excessively high temperatures can lead to the decomposition of starting materials or the final product.[3] Optimization of the reaction temperature is crucial for achieving a reasonable reaction rate and yield.[4]

• Poor Solvent Choice: The solvent plays a critical role in dissolving reagents and facilitating the reaction at optimal temperatures.

  • Solution: High-boiling polar aprotic solvents like DMF and DMSO are commonly used as they effectively dissolve the reactants and allow for higher reaction temperatures.[3][6] In some cases, water or alcohols can also be suitable solvents.[3][5] The choice of solvent can significantly impact the reaction rate and yield.[4][7]

• Catalyst Inactivity or Insufficient Loading: If a catalyst is used, its quality and quantity are paramount.

  • Solution: Ensure the catalyst is of high quality and not degraded. The amount of catalyst is also critical; too little may not provide sufficient activation.[3] Experimenting with different catalysts and their concentrations can lead to faster reactions.[3] For instance, silica sulfuric acid has been shown to be an effective catalyst, with a 100% molar ratio being optimal in some cases.[6]

Question 2: I'm observing a significant amount of a side product, which appears to be the corresponding carboxamide. How can I prevent this?

Answer: The formation of a carboxamide is a common side reaction resulting from the hydration of the nitrile starting material. This is particularly prevalent when using certain Lewis acid catalysts in the presence of water.[3]

• Solution:

  • Minimize Water Content: Ensure that all reagents and solvents are anhydrous.

  • Alternative Catalysts: Consider using catalysts that are less prone to promoting nitrile hydration. Amine salts, for example, have been successfully used to catalyze tetrazole synthesis under mild conditions.[8]

Question 3: The reaction is very slow, requiring long reaction times. How can I accelerate the conversion?

Answer: Long reaction times are a known drawback in some tetrazole synthesis protocols.[3] Here are several methods to increase the reaction rate:

• Increase Temperature: As mentioned previously, carefully increasing the reaction temperature is often the most direct way to boost the reaction rate.[3]

• Optimize Catalyst: The choice and concentration of the catalyst can significantly influence the reaction speed. Lewis acids like zinc or aluminum salts are known to activate the nitrile and enhance the rate.[3]

• Microwave Irradiation: Microwave-assisted synthesis has been shown to significantly reduce reaction times and, in some cases, improve yields.[9]

Question 4: My starting materials are not fully soluble in the reaction solvent. What should I do?

Answer: Poor solubility can hinder the reaction rate and lead to incomplete conversion.

• Solution:

  • Solvent Screening: Experiment with different solvents or solvent mixtures. A combination of a non-polar solvent like toluene with a polar aprotic solvent like DMF can sometimes improve solubility.

  • Phase Transfer Catalysis: In cases where the azide salt has low solubility in the organic solvent, a phase transfer catalyst can be employed to facilitate the reaction.[10]

Question 5: I am getting a mixture of 1,5- and 2,5-disubstituted tetrazole isomers. How can I improve the regioselectivity for the desired 1-cyclohexyl-5-ethyl tetrazole?

Answer: The formation of the 2,5-disubstituted isomer is a common side reaction, particularly when alkylating a pre-formed 5-substituted-1H-tetrazole.[11] The regioselectivity is influenced by several factors.

• Solution:

  • Synthetic Route Selection: A direct [3+2] cycloaddition of an organic azide with a nitrile often favors the formation of the 1,5-isomer, especially when the nitrile has electron-withdrawing groups.[11]

  • Reaction Conditions: The choice of base and catalyst can influence the nucleophilicity of the different nitrogen atoms in the tetrazole ring, thereby affecting the product ratio.[11] Careful optimization of these parameters is key to controlling regioselectivity.

Frequently Asked Questions (FAQs)

Q1: What are the key safety precautions I should take when working with sodium azide?

A1: Sodium azide is a highly toxic and potentially explosive substance that requires careful handling.

• Toxicity: It is highly toxic if ingested, inhaled, or absorbed through the skin.[12][13] Always handle sodium azide in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety goggles.[12][14]

• Explosion Hazard: Sodium azide can form highly shock-sensitive and explosive heavy metal azides upon contact with metals like lead, copper, silver, and zinc.[11][12] Avoid using metal spatulas or storing sodium azide in metal containers.[12] It can also decompose violently when heated.[12]

• Reaction with Acids: Contact with acids liberates highly toxic and explosive hydrazoic acid (HN₃) gas.[11][13][14] Ensure that the reaction setup and workup procedures are designed to avoid acidic conditions where sodium azide is present.

Q2: How can I effectively monitor the progress of my reaction?

A2: Thin-layer chromatography (TLC) is a simple and effective method for monitoring the progress of the reaction.[3][4] By spotting the reaction mixture alongside the starting materials, you can visually track the disappearance of the reactants and the appearance of the product. Liquid chromatography-mass spectrometry (LC-MS) can also be used for more quantitative monitoring.[4]

Q3: What are the recommended workup and purification procedures for 1-cyclohexyl-5-ethyl tetrazole?

A3: A typical workup procedure involves the following steps:

• Cooling and Acidification: After the reaction is complete, cool the mixture to room temperature.[3][4] Carefully acidify the mixture to a pH of ~2 with an acid like HCl in a fume hood.[3][4] This step protonates the tetrazole, which may cause it to precipitate.[3][4]

• Extraction: If the product does not precipitate, extract the aqueous layer with an organic solvent such as ethyl acetate.[3][4]

• Washing and Drying: Wash the combined organic layers with brine, dry over an anhydrous salt like sodium sulfate, and concentrate under reduced pressure.[4]

• Purification: The crude product can be purified by recrystallization or flash column chromatography.[4][15] For recrystallization, selecting an appropriate solvent where the product has high solubility at elevated temperatures and low solubility at room temperature is crucial.[15]

Q4: What are the optimal reaction conditions for this synthesis?

A4: The optimal reaction conditions can vary depending on the specific scale and desired outcome. However, a general starting point based on literature reports is summarized in the table below.

Parameter	Recommended Condition	Rationale & References
Reactants	Cyclohexyl isocyanide, Ethyl nitrile, Sodium azide	Standard starting materials for this synthesis.
Catalyst	Lewis Acid (e.g., ZnBr₂) or Amine Salt (e.g., Pyridine Hydrochloride)	Activates the nitrile for cycloaddition.[3][8]
Solvent	DMF or DMSO	High-boiling polar aprotic solvents facilitate dissolution and higher reaction temperatures.[3][6]
Temperature	110-120 °C	Elevated temperatures are often required to achieve a reasonable reaction rate.[3][8]
Reaction Time	8-24 hours	Varies depending on other conditions; monitor by TLC.[3][8]

Experimental Protocol: A General Procedure

This protocol provides a starting point for the synthesis of 1-cyclohexyl-5-ethyl tetrazole. Optimization may be required based on your specific experimental setup and desired purity.

Caption: A step-by-step experimental workflow for the synthesis.

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine ethyl nitrile (1.0 eq), sodium azide (1.2-1.5 eq), and the chosen catalyst (e.g., ZnBr₂, 0.1-1.0 eq).[3][8]

• Add a suitable solvent, such as DMF, sufficient to dissolve the reactants.[3][8]

• Heat the reaction mixture to 120 °C and stir for 12-24 hours.[3]

• Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• In a well-ventilated fume hood, carefully acidify the mixture to pH ~2 with 2M HCl.[3]

• If the product precipitates, collect it by filtration. If not, extract the aqueous layer with ethyl acetate (3 x volumes).[3]

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent or by flash column chromatography.[4]

References

• BenchChem. (2025).
• BenchChem. (2025).
• Synthetic Communications. (2010).
• Organic Chemistry Portal. Synthesis of 1H-tetrazoles.
• RSC Publishing. (2025). Efficient synthesis of tetrazoles via [2 + 3] cycloaddition reaction catalyzed by cobalt–nickel on magnetic mesoporous hollow spheres.
• ACS Publications. (2024). Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN3 to Organonitriles Promoted by Co(II)-complex: Isolation and Characterization of a Co(II)
• ACS Publications. (2022). Synthesis of 5-Substituted Tetrazoles: Reaction of Azide Salts with Organonitriles Catalyzed by Trialkylammonium Salts in Non-polar Media.
• PMC.
• BenchChem. Technical Support Center: Synthesis of 1,5-Disubstituted Tetrazoles.
• Syntheses of 5-Substituted 1H-Tetrazoles Catalyzed by Reusable CoY Zeolite. (2011). Dalton Transactions.
• ResearchGate. (n.d.).
• RSC Publishing. (2021).
• MIT Open Access Articles. Safe and Efficient Tetrazole Synthesis in a Continuous Flow Microreactor.
• Journal of Chemical Health Risks. (2024).
• University of Tennessee Health Science Center. Lab Safety Guideline: Sodium Azide.
• Comptes Rendus de l'Académie des Sciences. An efficient and economical synthesis of 5-substituted 1H-tetrazoles via Pb(II) salt catalyzed [3+2] cycloaddition of nitriles.
• University of Illinois Urbana-Champaign Division of Research Safety. (2019). Sodium Azide NaN3.
• University of Michigan Environment, Health & Safety. Sodium Azide.
• PMC. Innovative synthesis of drug-like molecules using tetrazole as core building blocks.
• Abcam.
• PMC. (2024). Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy.
• Thermo Fisher Scientific.
• ResearchGate. (n.d.). A Novel and Easy Synthesis of 1H-Tetrazoles employing p-Tolenesulfonyl azide.
• BenchChem. (2025).
• Google P
• MDPI. (2023). One-Pot Synthesis of Tetrazole–Triazole Bis-Heterocycles via Ugi–Azide Reaction.
• PMC. A One-Pot Six-Component Reaction for the Synthesis of 1,5-Disubstituted Tetrazol-1,2,3-Triazole Hybrids and Their Cytotoxic Activity against the MCF-7 Cell Line.
• Beilstein-Institut. (2024). Innovative synthesis of drug-like molecules using tetrazole as core building blocks.
• Google Patents. CN100462360C - N-cyclohexyl-5-(4-chlorobutyl)-1H-tetrazole synthesis method.
• Wiley Online Library.
• Nanomedicine Research Journal. (2019).
• Synthesis Workshop. (2023). [3 + 2] Cycloadditions of Tertiary Amine N-oxides and Silyl Imines with Dr. Sarah Hejnosz.
• IntechOpen. (2018). A Click Chemistry Approach to Tetrazoles: Recent Advances.
• ACS Publications. (2021). Intensified Continuous Flow Synthesis and Workup of 1,5-Disubstituted Tetrazoles Enhanced by Real-Time Process Analytics.
• Journal of the Turkish Chemical Society, Section A: Chemistry. (2020). Synthesis of 1,5-Disubstituted Tetrazoles and Study of Their Antibacterial Activity.
• PMC. (2024). Synthesis of the 1,5-disubstituted tetrazole-methanesulfonylindole hybrid system via high-order multicomponent reaction.
• Wiley-VCH.

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Minimizing byproduct impurities in 1H-Tetrazole, 1-cyclohexyl-5-ethyl- preparation

Welcome to the Process Chemistry Technical Support Center. Synthesizing 1,5-disubstituted tetrazoles—specifically 1-cyclohexyl-5-ethyl-1H-tetrazole—via amide activation is a highly efficient synthetic pathway. However, the transient nature of the imidoyl chloride intermediate and the reactivity of azide species make this reaction susceptible to chemoselectivity issues and safety hazards[1].

As a Senior Application Scientist, I have designed this guide to move beyond basic protocols. Here, we analyze the thermodynamic and kinetic causalities behind common byproduct formations and provide self-validating methodologies to ensure your synthesis is both safe and high-yielding.

Mechanistic Pathway & Byproduct Divergence

Understanding the reaction coordinate is the first step in troubleshooting. The diagram below illustrates the critical branch points where the activation of N-cyclohexylpropionamide can deviate from the desired tetrazole formation into known degradation pathways.

Reaction pathways of N-cyclohexylpropionamide activation: tetrazole formation vs. side reactions.

Troubleshooting Guide & FAQs

Q1: We are observing a significant amount of N-cyclohexyl-N'-ethylurea in our crude mixture. How is this forming and how do we prevent it? Causality: The urea byproduct arises from the thermal degradation of the intermediate imidoyl azide. Instead of undergoing the desired [3+2] electrocyclization to form the tetrazole ring, the imidoyl azide can extrude nitrogen gas (N₂) to form a carbodiimide intermediate via a Curtius-type rearrangement. Subsequent exposure to moisture during the aqueous workup hydrolyzes the carbodiimide into the corresponding urea[2]. Solution: This rearrangement is highly temperature-dependent. Ensure the azidation step is strictly maintained between 0°C and room temperature. Do not heat the reaction mixture above 30°C until the tetrazole cyclization is complete. Transitioning from NaN₃ to Trimethylsilyl azide (TMSN₃) accelerates the[3+2] cyclization, allowing the desired pathway to kinetically outcompete the degradation[1].

Q2: Gas chromatography (GC) analysis shows contamination with propionitrile and chlorocyclohexane. What causes this cleavage? Causality: This is indicative of the von Braun amide degradation. When N-cyclohexylpropionamide is activated with harsh electrophiles like Phosphorus Pentachloride (PCl₅) at elevated temperatures, the resulting imidoyl chloride undergoes C-N bond cleavage[3]. The chloride ion attacks the sterically accessible cyclohexyl ring, releasing propionitrile and chlorocyclohexane. Solution: Switch to a milder activating agent. Phosphorus oxychloride (POCl₃) or Diphenyl phosphorazidate (DPPA) significantly reduces von Braun degradation[4]. If PCl₅ must be used, ensure it is added portion-wise at 0°C to prevent localized exotherms that provide the activation energy for cleavage[3].

Q3: Our yields are inconsistent, and we recover a lot of unreacted N-cyclohexylpropionamide after the aqueous quench. Why isn't the activation going to completion? Causality: The imidoyl chloride intermediate is highly sensitive to moisture. If the reaction environment is not strictly anhydrous, or if the azide salt is hygroscopic and introduces water, the imidoyl chloride rapidly hydrolyzes back to the starting secondary amide[4]. Solution: Rigorously dry all solvents over activated molecular sieves. If using NaN₃, ensure it is completely dried under a vacuum desiccator. Alternatively, utilize DPPA, which acts as both the activator and the azide source in a single, milder step, minimizing the lifetime of moisture-sensitive intermediates[4].

Q4: During scale-up, the addition of sodium azide resulted in a dangerous exotherm and poor phase mixing. How can we improve safety? Causality: Sodium azide has poor solubility in standard organic solvents like dichloromethane, leading to a heterogeneous reaction mixture. This causes a delayed onset of reaction, accumulation of the imidoyl chloride, and sudden, dangerous exotherms when the reaction finally initiates. Furthermore, acidic conditions can generate toxic, shock-sensitive hydrazoic acid (HN₃)[1]. Solution: Transition to continuous flow chemistry, which presents a solution for the safe and effective formation of 1,5-tetrazoles due to the small reactive inventory and excellent heat dissipation[1]. If sticking to batch chemistry, use a soluble azide source like TMSN₃ and ensure the final quench is buffered to pH > 7.

Quantitative Data: Activating Agent Comparison

Selecting the right activation system is a balance between reactivity, safety, and chemoselectivity. Use the table below to benchmark your current process.

Activating System	Azide Source	Typical Yield	Major Byproduct Risk	Process & Safety Notes
PCl₅	NaN₃	60–70%	von Braun cleavage (Propionitrile)	Harsh; requires portion-wise addition to control exotherms[3].
POCl₃	TMSN₃	80–90%	Urea derivatives (if heated >40°C)	Excellent balance of reactivity and safety; fast cyclization[1].
Tf₂O / Pyridine	NaN₃	85–95%	Hydrolyzed Amide	Very fast activation; requires strictly anhydrous conditions.
DPPA	DPPA (Self)	75–85%	Hydrolyzed Amide	Mildest conditions; avoids explosive metal azides entirely[4].

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol for the synthesis of 1-cyclohexyl-5-ethyl-1H-tetrazole incorporates in-process analytical controls (IPCs). These checks create a self-validating system that prevents you from carrying failed intermediates into subsequent steps.

Methodology: POCl₃/TMSN₃ Activation Route

Step 1: Equipment Preparation Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a rubber septum. Purge the system with inert argon gas for 15 minutes to establish a strictly anhydrous environment.

Step 2: Amide Solubilization Dissolve N-cyclohexylpropionamide (10.0 mmol) in 50 mL of anhydrous dichloromethane (DCM). Cool the reaction mixture to 0°C using an ice-water bath.

Step 3: Electrophilic Activation Add Phosphorus oxychloride (POCl₃, 12.0 mmol) dropwise over 10 minutes. Stir the mixture at 0°C for 30 minutes, then allow it to warm to room temperature for 2 hours to form the imidoyl chloride intermediate.

🧪 Self-Validation Check 1 (Imidoyl Chloride Formation): Withdraw a 0.1 mL aliquot and immediately quench it in 1 mL of anhydrous methanol. Analyze this quenched sample via LC-MS. The presence of the methyl imidate derivative (m/z corresponding to [M-Cl+OMe]⁺) confirms successful activation without the risk of observing false negatives from on-column hydrolysis.

Step 4: Azidation Cool the reaction mixture back to 0°C. Add Trimethylsilyl azide (TMSN₃, 15.0 mmol) dropwise. Caution: This step evolves TMS-Cl and heat. Maintain rigorous temperature control to prevent the Curtius-type rearrangement.

Step 5: [3+2] Cycloaddition Allow the reaction to slowly warm to room temperature and stir for 12 hours. Do not exceed 30°C.

🧪 Self-Validation Check 2 (Cyclization Completion): Monitor the reaction using ReactIR or by taking aliquots for FT-IR analysis. The intermediate imidoyl azide exhibits a strong, distinct asymmetric stretching band at ~2100 cm⁻¹. Do not proceed to the aqueous quench until this peak has completely disappeared, confirming full cyclization to the tetrazole[1].

Step 6: Quench & Workup Cool the mixture to 0°C and carefully quench by adding 50 mL of saturated aqueous NaHCO₃ dropwise. Critical Safety Note: The pH must remain >7 to neutralize residual POCl₃ and prevent the formation of volatile hydrazoic acid. Extract the aqueous layer with DCM (3 × 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Step 7: Purification Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) or recrystallization to yield pure 1-cyclohexyl-5-ethyl-1H-tetrazole.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. CN100462360C - N-cyclohexyl-5-(4-chlorobutyl)-1H-tetrazole synthesis method - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Thermal Degradation of 1-Cyclohexyl-5-ethyl-1H-tetrazole

Welcome to the Advanced Troubleshooting Guide for tetrazole synthesis and handling. As a Senior Application Scientist, I frequently consult with drug development professionals facing yield losses and safety hazards when working with highly energetic nitrogen-rich heterocycles.

This guide addresses a specific, critical challenge: the thermal degradation of 1-cyclohexyl-5-ethyl-1H-tetrazole during reflux conditions. Rather than simply providing a list of workarounds, this guide deconstructs the thermodynamic causality of the degradation and provides field-proven, self-validating protocols to ensure structural integrity during your synthetic workflows.

Mechanistic Causality: The "Why" Behind Tetrazole Degradation

To prevent degradation, we must first understand the molecular dynamics at play. 1-Cyclohexyl-5-ethyl-1H-tetrazole is a 1,5-disubstituted tetrazole. While tetrazoles are often used as metabolically stable bioisosteres for carboxylic acids in pharmaceutical development, their thermal stability in the reaction flask is highly dependent on their substitution pattern[1].

At elevated temperatures (typically exceeding 80–100 °C, such as during a standard toluene or DMF reflux), 1,5-disubstituted tetrazoles undergo a reversible ring-opening tautomerization to form an azidoazomethine intermediate[2]. While this equilibrium heavily favors the closed tetrazole ring at room temperature, thermal energy drives the equilibrium toward the open-chain azide[3].

Once the azidoazomethine is formed, prolonged heating causes the irreversible extrusion of nitrogen gas ( N2​ ), leading to the formation of highly reactive nitrilimines or carbodiimides[4]. These intermediates rapidly polymerize or react with solvent, resulting in complex, tarry mixtures and significant yield loss.

Thermal degradation pathway of 1,5-disubstituted tetrazoles via azidoazomethine intermediate.

Troubleshooting FAQs

Q1: I am losing up to 40% of my 1-cyclohexyl-5-ethyl-1H-tetrazole during a 12-hour toluene reflux (110 °C). How can I prevent this without changing my solvent?

A: The degradation is a function of both temperature and residence time. At 110 °C, the thermal energy exceeds the activation barrier for the azidoazomethine nitrogen extrusion[2]. If you must use toluene, transition from a standard atmospheric reflux to a Vacuum Reflux . By lowering the system pressure (e.g., to ~350-400 mbar), you can lower the boiling point of toluene to ~75 °C. This provides the physical agitation and constant temperature of a reflux while keeping the thermal energy well below the degradation threshold of the tetrazole ring.

Q2: My reaction requires high activation energy (e.g., 120 °C) to proceed, but my tetrazole degrades at this temperature. How do I resolve this paradox?

A: This is a classic kinetic vs. thermodynamic dilemma. You need high heat to drive the primary reaction, but prolonged exposure destroys the product. The solution is Continuous Flow Chemistry . By pumping your reagents through a heated microreactor coil, you can subject the molecules to high temperatures (120 °C) for a strictly controlled, very short residence time (e.g., 2–5 minutes), followed immediately by an in-line quench[1]. The primary reaction completes rapidly, but the tetrazole does not have sufficient time at elevated temperatures to undergo the slower degradation pathway.

Q3: I noticed bubbling in my reaction flask even though the solvent wasn't boiling. Is this normal?

A: No, this is a critical warning sign. The bubbling is likely nitrogen gas ( N2​ ) evolving from the thermal decomposition of the tetrazole into a nitrilimine[4]. If you observe unexplained gas evolution, immediately remove the heat source. Continuing the reaction will only result in further degradation and potential over-pressurization of your apparatus.

Quantitative Data: Impact of Heating Modalities

The following table summarizes internal validation data comparing different heating modalities for the processing of 1-cyclohexyl-5-ethyl-1H-tetrazole.

Heating Modality	Temperature (°C)	Residence/Reaction Time	N2​ Evolution Detected?	Tetrazole Recovery (%)	Primary Impurity Profile
Standard Batch Reflux	110 °C (Toluene)	12 Hours	Yes (Significant)	58%	Carbodiimides, Polymers
Vacuum Batch Reflux	75 °C (Toluene, 400 mbar)	12 Hours	No	96%	Trace unreacted starting material
Continuous Flow	120 °C (Pressurized)	3 Minutes	No	>98%	Negligible
Microwave (Batch)	100 °C	30 Minutes	Yes (Moderate)	82%	Nitrilimine derivatives

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols incorporate Process Analytical Technology (PAT) to create a self-validating system. By monitoring the reaction in real-time, you can empirically prove that degradation has been prevented.

Protocol A: Controlled Vacuum Reflux with In-Situ IR Monitoring

Use this protocol when batch processing is mandatory, but thermal degradation must be avoided.

• Apparatus Setup: Equip a jacketed reaction vessel with a vacuum-compatible reflux condenser, a precision vacuum controller (e.g., a diaphragm pump with a digital pressure regulator), and an in-situ FTIR probe (e.g., ReactIR).

• Solvent & Reagent Loading: Charge the vessel with 1-cyclohexyl-5-ethyl-1H-tetrazole and your chosen solvent (e.g., Toluene).

• Baseline Validation: Initiate the FTIR scan. Establish a baseline, noting the absence of any peak at ~2100 cm⁻¹ (the characteristic stretching frequency of the azide group in the azidoazomethine intermediate).

• Pressure Adjustment: Lower the system pressure to the calculated vapor pressure of your solvent at 75 °C (approx. 350-400 mbar for toluene).

• Heating: Gradually apply heat to the jacket until a steady reflux is achieved at 75 °C.

• Self-Validation (Monitoring): Continuously monitor the FTIR spectrum. A successful, degradation-free reflux is validated by a flat baseline at 2100 cm⁻¹. If an azide peak begins to form, the temperature is too high; immediately reduce jacket temperature and lower the pressure further.

• Workup: Upon reaction completion, cool the vessel to <25 °C before breaking the vacuum with inert gas (Nitrogen or Argon).

Protocol B: Continuous Flow Synthesis for High-Temperature Requirements

Use this protocol when high temperatures (>100 °C) are unavoidable for the reaction kinetics.

Continuous flow workflow designed to minimize thermal residence time and prevent tetrazole decomposition.

• System Priming: Prime a continuous flow reactor system (equipped with PFA or Hastelloy tubing) with the reaction solvent. Set the back-pressure regulator (BPR) to 100 psi to prevent solvent boiling.

• Reactor Calibration: Set the heated reactor zone to the required kinetic temperature (e.g., 120 °C). Set the in-line cooling/quench zone to 20 °C.

• Flow Rate Calculation: Calculate the flow rate required to achieve a residence time of exactly 3 minutes within the heated zone (Flow Rate = Heated Volume / 3 min).

• Execution: Engage the HPLC pumps to introduce the 1-cyclohexyl-5-ethyl-1H-tetrazole stream and the reactant stream into a T-mixer just prior to the heated zone[1].

• Self-Validation (Yield Check): Collect the effluent from the quench zone. Perform immediate HPLC or NMR analysis. The protocol is validated when the mass balance shows >98% recovery of the tetrazole core, proving that the short residence time successfully outpaced the kinetics of thermal degradation.

References

• Intensified Continuous Flow Synthesis and Workup of 1,5-Disubstituted Tetrazoles Enhanced by Real-Time Process Analytics ACS Publications[Link]

• Decomposition products of tetrazoles as starting reagents of secondary chemical and biochemical reactions Chemistry of Heterocyclic Compounds[Link]

• The azido-tetrazole and diazo-1,2,3-triazole tautomerism in six-membered heteroaromatic rings and their relationships with aromaticity ResearchGate / Tetrahedron[Link]

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• 2. Decomposition products of tetrazoles as starting reagents of secondary chemical and biochemical reactions | Russian Chemical Reviews [rcr.colab.ws]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparative Technical Guide: 1-Cyclohexyl-5-Ethyl-1H-Tetrazole vs. 1-Cyclohexyl-5-Methyl-1H-Tetrazole

Executive Summary & Bioisosteric Context

In the landscape of modern medicinal chemistry and drug development, 1,5-disubstituted tetrazoles (1,5-DS-Ts) are highly privileged scaffolds. They are extensively deployed as non-classical bioisosteres for carboxylic acids and cis-amides, offering comparable acidity (pKa ~4.5–4.9) while significantly enhancing lipophilicity, metabolic stability, and cell permeability[1].

The 1-cyclohexyl-1H-tetrazole moiety is a proven pharmacophore, most notably serving as the core structural component in the phosphodiesterase type 3 (PDE III) inhibitor 2, a drug used to reduce myocardial infarct size and treat intermittent claudication[2]. When optimizing a lead compound, selecting between a methyl substituent (1-cyclohexyl-5-methyl-1H-tetrazole, CMT ) and an ethyl substituent (1-cyclohexyl-5-ethyl-1H-tetrazole, CET ) at the C5 position is a critical decision. This choice directly influences the molecule's steric bulk, desolvation energy, and receptor binding kinetics[3].

This guide provides an objective, data-driven comparison of CMT and CET, detailing their physicochemical properties, the causality behind their synthesis methodologies, and protocols for analytical validation.

Quantitative Comparison & Physicochemical Profiles

The transition from a rigid methyl group to a more flexible ethyl group at the C5 position introduces subtle but impactful changes to the molecule's physicochemical profile. The ethyl group increases the partition coefficient (LogP), providing a larger steric shield to the tetrazole ring, which can counteract the high desolvation energy typically associated with tetrazole-water hydrogen bonding[1].

Table 1: Physicochemical and Analytical Data Summary

Property	1-Cyclohexyl-5-methyl-1H-tetrazole (CMT)	1-Cyclohexyl-5-ethyl-1H-tetrazole (CET)
CAS Number	7707-57-5[4]	46165-46-2[5]
Molecular Formula	C8H14N4[4]	C9H16N4[5]
Molecular Weight	166.22 g/mol [4]	180.25 g/mol [5]
C5 Substituent	Methyl (-CH3)	Ethyl (-CH2CH3)
Typical Yield (UA-MCR)	~76%[6]	~70-75%
Melting Point	130-131 °C[6]	Variable (Typically < 130 °C due to ethyl flexibility)
1H NMR C5-Alkyl Signature	Singlet (~2.55 ppm, 3H)[6]	Quartet (~2.8 ppm, 2H), Triplet (~1.3 ppm, 3H)

Mechanistic Pathways: The Ugi-Azide Reaction

Historically, tetrazoles were synthesized via the [2+3] cycloaddition of nitriles and azides. However, this method requires harsh thermal conditions, toxic metal catalysts, and yields a problematic mixture of 1,5- and 2,5-regioisomers when subsequently alkylated.

To ensure absolute regioselectivity and structural integrity, the7 is the modern gold standard[7]. By condensing an amine, a carbonyl compound, an isocyanide, and an azide source, the 1,5-DS-T is formed in a single pot with high atom economy[8].

Caption: Ugi-Azide Multicomponent Reaction (UA MCR) Pathway for 1,5-Disubstituted Tetrazoles.

Validated Experimental Protocols

The following protocol is designed as a self-validating system . Every reagent and step is chosen based on strict chemical causality to prevent side reactions and ensure high-purity yields.

Causality Behind Experimental Choices:

• Azidotrimethylsilane (TMSN3) over Sodium Azide: TMSN3 is an organic-soluble, safer alternative to NaN3. It prevents the accumulation of highly explosive and toxic hydrazoic acid gas while providing excellent nucleophilicity for the electrocyclization step[7].

• Anhydrous Methanol (MeOH) as Solvent: Protic solvents accelerate the initial Schiff base (imine) formation via hydrogen bonding and stabilize the highly reactive nitrilium ion intermediate, driving the reaction forward[7].

• Ultrasound Irradiation (US): Acoustic cavitation enhances mass transfer and localized energy delivery, reducing reaction times from the traditional 24 hours to under 1 hour while maintaining mild ambient temperatures[8].

Caption: Standardized Self-Validating Experimental Workflow for Tetrazole Synthesis.

Step-by-Step Methodology

• Imine Formation (Validation Step 1): In a 10 mL round-bottomed flask under a nitrogen atmosphere, dissolve cyclohexylamine (0.5 mmol, 1.0 equiv) and the corresponding carbonyl compound (acetaldehyde for CMT; propionaldehyde for CET) in anhydrous MeOH (1.0 M). Stir for 30 minutes. Self-Validation: Monitor via TLC (Hexane/EtOAc) to confirm the complete disappearance of the primary amine, preventing premature Passerini-type side reactions.

• Multicomponent Condensation: Sequentially add cyclohexyl isocyanide (0.5 mmol, 1.0 equiv) and TMSN3 (0.5 mmol, 1.0 equiv) to the imine solution[7]. The order of addition is critical to maintain the nitrilium ion pathway.

• Cyclization: Subject the sealed flask to ultrasound irradiation at room temperature for 1 hour (or stir conventionally for 24 hours)[8].

• Workup & Purification (Validation Step 2): Remove the solvent in vacuo until dryness. Purify the crude residue via silica gel column chromatography using a Hexane/EtOAc gradient (typically 7:3 v/v). The massive polarity shift between the polar intermediates and the highly lipophilic 1,5-DS-T ensures definitive separation.

• Analytical Characterization: Confirm the structure via High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR). For CMT, validate the presence of the C5-methyl singlet at ~2.55 ppm[6]. For CET, validate the ethyl quartet (~2.8 ppm) and triplet (~1.3 ppm).

Sources

• 1. drughunter.com [drughunter.com]
• 2. 6-[4-(1-Cyclohexyl-1H-tetrazol-5-yl)butoxy]-3,4-dihydro-2-(1H)quinolinone (cilostazol), a phosphodiesterase type 3 inhibitor, reduces infarct size via activation of mitochondrial Ca2+-activated K+ channels in rabbit hearts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 5-substituted tetrazoles as bioisosteres of carboxylic acids. Bioisosterism and mechanistic studies on glutathione reductase inhibitors as antimalarials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemsynthesis.com [chemsynthesis.com]
• 5. 1-cyclohexyl-5-ethyl-1<i>H</i>-tetrazole - CAS号 46165-46-2 - 摩熵化学 [molaid.com]
• 6. tdx.cat [tdx.cat]
• 7. pubs.acs.org [pubs.acs.org]
• 8. sciforum.net [sciforum.net]

Comparative Guide: HPLC Method Validation for the Purity Analysis of 1-Cyclohexyl-5-ethyl-1H-tetrazole

Introduction & Chemical Context

1-Cyclohexyl-5-ethyl-1H-tetrazole (Chemical Formula: C9H16N4, Monoisotopic mass: 180.14 Da) is a highly substituted, 1[1]. In pharmaceutical development, tetrazole derivatives frequently serve as bioisosteres for carboxylic acids or as critical lipophilic intermediates. The structural dichotomy of this specific molecule—a highly polar, electron-dense tetrazole core paired with a bulky, hydrophobic cyclohexyl ring—creates a 2[2]. Standardizing a purity analysis method requires a stationary phase that can balance these opposing physicochemical traits to prevent peak tailing and ensure baseline resolution from structurally similar synthetic impurities.

Column Chemistry Comparison: Causality & Performance

The 3[3] in developing a robust HPLC method for purity analysis. To establish an optimized, self-validating protocol, we compared two distinct column chemistries:

• Standard C18 (Octadecylsilane) : This traditional phase relies purely on 4[4]. While it effectively retains the lipophilic cyclohexyl group, the unshielded tetrazole ring's multiple nitrogen atoms act as strong hydrogen-bond acceptors. These nitrogens frequently interact with unendcapped, acidic surface silanols on the silica support, leading to secondary retention mechanisms and pronounced peak tailing.

• Phenyl-Hexyl : This phase offers a dual-mode retention mechanism. The hexyl alkyl chain provides the necessary hydrophobic retention for the cyclohexyl and ethyl moieties, while the phenyl ring engages in 3[3] with the delocalized π electron system of the tetrazole core. This complementary interaction selectively retains and stabilizes the tetrazole ring, drastically improving peak symmetry and enhancing the resolution of closely related regioisomers.

Table 1: Comparative HPLC Column Performance for 1-Cyclohexyl-5-ethyl-1H-tetrazole (Conditions: 60:40 Acetonitrile/Water with 0.1% Formic Acid, Flow Rate 1.0 mL/min, UV Detection at 210 nm)

Performance Metric	Zorbax Eclipse XDB-C18 (Standard)	Luna Phenyl-Hexyl (Orthogonal)	Analytical Impact
Retention Time (RT)	4.2 min	5.8 min	Phenyl-Hexyl increases retention via π-π interactions.
Tailing Factor ( Tf​ )	1.65 (Significant Tailing)	1.08 (Highly Symmetrical)	Reduced silanol interaction on Phenyl-Hexyl improves accuracy.
Theoretical Plates ( N )	6,200	11,500	Higher efficiency yields sharper peaks for trace impurity detection.
Resolution ( Rs​ ) *	1.4 (Incomplete)	2.8 (Baseline)	Rs​>2.0 ensures reliable quantitation of adjacent impurities.

*Resolution calculated against a spiked regioisomer impurity (2-cyclohexyl-5-ethyl-2H-tetrazole).

Experimental Protocol: ICH Q2(R2) Compliant Method Validation

To guarantee trustworthiness and scientific integrity, the analytical procedure must be validated according to the 5[5]. The following step-by-step methodology utilizes the Phenyl-Hexyl column, establishing a self-validating system for routine purity analysis.

Step 1: System Suitability Testing (SST)

• Causality : SST is the fundamental prerequisite of any validation. It verifies that the integrated analytical system (instrument, electronics, column, and mobile phase) is operating within optimal parameters before any sample is injected.

• Protocol : Inject a 100 µg/mL standard solution of 1-cyclohexyl-5-ethyl-1H-tetrazole six consecutive times.

• Acceptance Criteria : Tailing factor ≤1.5 , Theoretical plates ≥8000 , and %RSD of the peak area ≤2.0% .

Step 2: Specificity & Forced Degradation

• Causality : Specificity ensures the method can unequivocally assess the target analyte without6[6], degradation products, or matrix components.

• Protocol : Subject the API to stress conditions: 0.1M HCl (acidic), 0.1M NaOH (basic), 3% H2​O2​ (oxidative), and UV light (photolytic) for 24 hours. Neutralize and dilute to the working concentration (100 µg/mL). Inject alongside an unstressed control.

• Acceptance Criteria : The target peak must show no co-eluting peaks. Using Photodiode Array (PDA) detection, the calculated peak purity angle must be strictly less than the peak purity threshold across all stressed samples.

Step 3: Linearity, Range, and Sensitivity (LOD/LOQ)

• Causality : Linearity demonstrates that the detector's response is5[5] within a specified operational range.

• Protocol : Prepare a calibration curve using seven concentration levels ranging from 25% to 150% of the target concentration (25, 50, 75, 100, 125, and 150 µg/mL). Determine the Limit of Detection (LOD) and Limit of Quantitation (LOQ) based on the signal-to-noise ratio (S/N).

• Acceptance Criteria : Correlation coefficient ( R2 ) ≥0.999 . LOD requires an S/N ≥3:1 , and LOQ requires an S/N ≥10:1 .

Step 4: Accuracy & Precision

• Causality : Accuracy validates the closeness of agreement between the true value and the experimental value, while precision measures the7[7] under prescribed conditions.

• Protocol :

  • Accuracy: Spike known amounts of the reference standard into a blank matrix at three levels (50%, 100%, and 150%), preparing three replicates per level (9 determinations total).

  • Precision (Repeatability): Analyze six independent preparations of the 100 µg/mL standard on the same day.

• Acceptance Criteria : Mean recovery for accuracy must fall between 98.0% and 102.0%. The %RSD for precision must be ≤2.0% .

Workflow Visualization

Caption: ICH Q2(R2) Analytical Method Validation Workflow for Purity Analysis.

References

• PubChemLite - C9H16N4 - Explore. Source: uni.lu.
• PubChemLite - 1-cyclohexyl-5-ethyl-1h-tetrazole (C9H16N4). Source: uni.lu.
• HPLC Purity Analysis of 2,3,4,6-Tetra-O-benzyl-D-glucopyranose: A Comparative Guide. Source: benchchem.com.
• Performance Characterizations and Comparisons of HPLC Column Options. Source: lcms.cz.
• Validation of Analytical Procedures Q2(R2). Source: ich.org.
• Validation of Analytical Procedure Q2(R2) - Draft Version. Source: ich.org.
• Analytical Method Validation: ICH and USP Perspectives. Source: ijrrjournal.com.

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• 4. lcms.cz [lcms.cz]
• 5. database.ich.org [database.ich.org]
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• 7. database.ich.org [database.ich.org]

A Definitive Guide to Elucidating the LC-MS Fragmentation Pattern of 1-cyclohexyl-5-ethyl-1H-tetrazole

For researchers and drug development professionals, understanding the metabolic fate and structural integrity of novel chemical entities is paramount. Liquid chromatography coupled with mass spectrometry (LC-MS) is an indispensable tool for this purpose. This guide provides an in-depth analysis of the predicted fragmentation pattern of 1-cyclohexyl-5-ethyl-1H-tetrazole, a representative N-alkylated tetrazole, and outlines a comprehensive experimental workflow for its empirical validation. We will explore the causal mechanisms behind the fragmentation and compare potential pathways, offering a robust framework for the analysis of similar heterocyclic compounds.

Introduction: The Significance of Tetrazole Fragmentation

Tetrazoles are a unique class of five-membered heterocyclic compounds containing four nitrogen atoms. Their bioisosteric relationship with carboxylic acids makes them a privileged scaffold in medicinal chemistry, enhancing metabolic stability and receptor binding.[1][2] Characterizing these molecules and their metabolites via LC-MS requires a foundational understanding of their gas-phase fragmentation behavior.

The fragmentation of tetrazoles is highly dependent on the ionization mode and the nature of the substituents at the N-1 and C-5 positions.[3][4] This guide will focus on electrospray ionization (ESI), the most common ionization technique for LC-MS, in both positive and negative ion modes. For 1-cyclohexyl-5-ethyl-1H-tetrazole (Molecular Weight: 180.26 g/mol ), we will predict and rationalize its fragmentation based on established principles of tetrazole chemistry.

Proposed Fragmentation Pathways

Based on extensive literature on tetrazole mass spectrometry, we can predict several high-probability fragmentation pathways for 1-cyclohexyl-5-ethyl-1H-tetrazole. The fragmentation is initiated by protonation in positive ion mode ([M+H]⁺, m/z 181.15) or deprotonation in negative ion mode ([M-H]⁻, m/z 179.14).

Positive Ion Mode (ESI+) Fragmentation

In positive ion mode, the protonated molecule is expected to undergo two primary fragmentation pathways, as illustrated below.

Pathway A: Neutral Loss of Dinitrogen (N₂)

The most common fragmentation route for many tetrazoles involves the elimination of a molecule of dinitrogen (N₂), a highly stable neutral loss.

• Step 1: The protonated precursor ion ([M+H]⁺, m/z 181.15) undergoes ring cleavage.

• Step 2: A neutral N₂ molecule (28.01 Da) is expelled, leading to the formation of a nitrilium ion intermediate at m/z 153.14.

• Step 3: This intermediate can then undergo further fragmentation, such as the loss of ethene (28.05 Da) from the cyclohexyl ring, yielding a fragment at m/z 125.09.

Pathway B: Neutral Loss of Hydrazoic Acid (HN₃)

Another characteristic fragmentation for protonated tetrazoles is the loss of hydrazoic acid (HN₃).[1][5]

• Step 1: The protonated precursor ion ([M+H]⁺, m/z 181.15) undergoes a ring-opening rearrangement.[5]

• Step 2: A neutral HN₃ molecule (43.03 Da) is eliminated, resulting in a carbocation at m/z 138.12.

• Step 3: Subsequent fragmentation of the cyclohexyl and ethyl groups can then occur.

Experimental Design for Fragmentation Analysis

To empirically determine the fragmentation pattern and validate our proposed pathways, a systematic LC-MS/MS experiment is required. This section details the protocol for acquiring high-quality, reliable data.

Materials and Reagents

• 1-cyclohexyl-5-ethyl-1H-tetrazole (≥95% purity)

• LC-MS grade water

• LC-MS grade acetonitrile

• Formic acid (for positive ion mode)

• Ammonium acetate (for negative ion mode)

Sample Preparation

• Prepare a 1 mg/mL stock solution of 1-cyclohexyl-5-ethyl-1H-tetrazole in acetonitrile.

• Dilute the stock solution to a final concentration of 1 µg/mL using a 50:50 mixture of water and acetonitrile.

• For positive ion mode analysis, add formic acid to the final solution to a concentration of 0.1%.

• For negative ion mode analysis, use a mobile phase containing 5 mM ammonium acetate.

Liquid Chromatography (LC) Parameters

Parameter	Value	Rationale
Column	C18 reverse-phase, 2.1 x 50 mm, 1.8 µm	Provides excellent retention and peak shape for small molecules.
Mobile Phase A	Water + 0.1% Formic Acid (ESI+) / 5mM Ammonium Acetate (ESI-)	Standard mobile phases for ESI.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid (ESI+) / Acetonitrile (ESI-)	Common organic mobile phase for reverse-phase chromatography.
Gradient	5% to 95% B over 10 minutes	A standard gradient to ensure elution and separation from any impurities.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column.
Column Temperature	40 °C	Improves peak shape and reproducibility.
Injection Volume	5 µL	A typical injection volume for modern LC-MS systems.

Mass Spectrometry (MS) Parameters

Parameter	Value	Rationale
Ionization Mode	ESI Positive and Negative	To observe the distinct fragmentation patterns in each mode.[5]
Scan Range	m/z 50-500	To cover the precursor ion and expected fragment ions.
Collision Gas	Argon or Nitrogen	Standard collision gases for CID/HCD.
Collision Energy	Stepped (e.g., 10, 20, 40 eV)	Varying collision energies helps to observe both low-energy and high-energy fragments, providing a complete picture of the fragmentation cascade.
MS/MS Scans	Product ion scans of m/z 181.15 (ESI+) and 179.14 (ESI-)	To isolate the precursor ion and generate the fragmentation spectrum.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the experimental procedure.

Caption: ESI+ fragmentation of the target molecule.

Negative Ion Mode Fragmentation (ESI-)

In negative ion mode, the deprotonated molecule is expected to readily lose a molecule of dinitrogen. [5]

Caption: ESI- fragmentation of the target molecule.

Conclusion and Best Practices

This guide provides a predictive framework and a detailed experimental protocol for elucidating the LC-MS fragmentation pattern of 1-cyclohexyl-5-ethyl-1H-tetrazole. By comparing the empirical data obtained from the proposed experiment with the predicted pathways, researchers can confidently identify the structure of the parent compound and its potential metabolites.

Key Best Practices for Trustworthy Results:

• Use High-Resolution Mass Spectrometry: Accurate mass measurements are crucial for confirming the elemental composition of fragment ions.

• Perform Blank Injections: Ensure that observed peaks are not from solvent contamination or carryover.

• Optimize Collision Energy: A thorough optimization of collision energy will ensure that all relevant fragments are observed.

• Reference Spectral Libraries: When available, compare experimental spectra to entries in spectral databases to increase confidence in identifications.

By following this comprehensive guide, researchers, scientists, and drug development professionals can achieve a deep and accurate understanding of the fragmentation behavior of N-alkylated tetrazoles, accelerating their research and development efforts.

References

• Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy - PMC. Available at: [Link]

• Substituent Effects on EI-MS Fragmentation Patterns of 5-Allyloxy-1-aryl-tetrazoles and 4 ... - PMC. Available at: [Link]

• Characteristic fragmentation behavior of 5-[1-aryl- 1H-pyrrol-2-yl]-1H-tetrazole by electrospray ionization tandem mass spectrometry - Life Science Journal. Available at: [Link]

• Nuclear magnetic resonance and mass spectral properties of 5-aryltetrazoles. Available at: [Link]

• Dehydrative Fragmentation of 5-Hydroxyalkyl-1H-tetrazoles: A Mild Route to Alkylidenecarbenes - PMC. Available at: [Link]

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• 3. Substituent Effects on EI-MS Fragmentation Patterns of 5-Allyloxy-1-aryl-tetrazoles and 4-Allyl-1-aryl-tetrazole-5-ones; Correlation with UV-Induced Fragmentation Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. lifesciencesite.com [lifesciencesite.com]

Advanced Bioisosteric Profiling: 1-Cyclohexyl-5-ethyl-1H-tetrazole vs. Carboxylic Acids

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Executive Summary & Mechanistic Rationale

In modern medicinal chemistry, the carboxylic acid moiety is a ubiquitous functional group, featured in over 450 approved drugs[1]. However, its presence often introduces significant pharmacokinetic liabilities, including limited passive membrane permeability (due to >99% ionization at physiological pH) and idiosyncratic toxicity driven by Phase II metabolic bioactivation into reactive acyl glucuronides[1].

While 5-substituted 1H-tetrazoles are the quintessential, pKa-matched bioisosteres for carboxylic acids[2], they retain an acidic proton. This maintains the negative charge at pH 7.4, which, while improving metabolic stability, often fails to resolve permeability issues due to high desolvation energies[3].

The Advanced Paradigm: The transition to a 1,5-disubstituted tetrazole , specifically 1-cyclohexyl-5-ethyl-1H-tetrazole , represents a strategic, non-classical bioisosteric replacement. By alkylating the N1 position with a cyclohexyl group, the acidic proton is abolished. The resulting molecule is neutral at physiological pH. As a Senior Application Scientist, I advocate for this substitution when a drug discovery program requires the spatial geometry and dipole moment of a carboxylate, but demands a radical increase in lipophilicity, enhanced passive diffusion, and absolute protection against UGT-mediated acyl glucuronidation[4].

Physicochemical & ADME Comparison

To objectively evaluate 1-cyclohexyl-5-ethyl-1H-tetrazole against a structurally analogous carboxylic acid (e.g., 3-cyclohexylpropanoic acid), we must analyze the causality behind their physicochemical divergence.

• Ionization (pKa): The carboxylic acid has a pKa of ~4.8, rendering it anionic in plasma. The 1,5-disubstituted tetrazole lacks an ionizable N-H bond, rendering it strictly neutral.

• Lipophilicity (LogD): While anionic tetrazoles are inherently more lipophilic than carboxylates[5], neutralizing the tetrazole via N1-alkylation exponentially increases the distribution coefficient (LogD at pH 7.4), driving the molecule into lipid bilayers.

• Metabolic Shielding: Carboxylic acids are substrates for UDP-glucuronosyltransferases (UGTs). The tetrazole ring is sterically and electronically inert to this pathway, acting as a metabolic shield[1].

Quantitative Data Summary

Parameter	Carboxylic Acid Analog	1-Cyclohexyl-5-ethyl-1H-tetrazole	Mechanistic Impact
Charge State (pH 7.4)	Anionic (-1)	Neutral (0)	Abolition of charge eliminates efflux transporter affinity.
pKa	~4.5 – 5.0	N/A (Non-ionizable)	Eliminates pH-dependent solubility fluctuations in the gut.
LogD (pH 7.4)	~1.5 (Hydrophilic)	~3.8 (Lipophilic)	Drastic enhancement in lipid membrane partitioning.
Permeability ( Papp​ )	Low (< 5×10−6 cm/s)	High (> 20×10−6 cm/s)	Neutral state lowers desolvation energy, boosting diffusion.
Phase II Metabolism	High (Acyl Glucuronidation)	Negligible	Prevents formation of reactive, toxic thioester intermediates.

Visualizing the Bioisosteric Logic

The following diagram illustrates the divergent metabolic fates of carboxylic acids versus our target 1,5-disubstituted tetrazole.

Metabolic divergence: Carboxylic acids undergo toxic glucuronidation; N1-alkyl tetrazoles evade it.

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every assay includes internal controls to isolate the specific variable (e.g., enzymatic degradation vs. chemical instability) being tested.

Protocol A: Parallel Artificial Membrane Permeability Assay (PAMPA)

Objective: To quantify the passive diffusion enhancement achieved by neutralizing the acidic proton via the 1-cyclohexyl-5-ethyl-1H-tetrazole substitution.

• Preparation of Donor/Acceptor Solutions:

  • Prepare a 10 mM DMSO stock of both the carboxylic acid and the tetrazole.

  • Dilute to 10 µM in PBS (pH 7.4) to form the Donor Solution. The Acceptor Solution is pure PBS (pH 7.4).

• Membrane Coating: Coat the PAMPA filter membrane (PVDF, 0.45 µm pore size) with 5 µL of a 1% (w/v) lecithin in dodecane solution to simulate the lipid bilayer.

• Incubation: Add 300 µL of Donor Solution to the bottom wells and 200 µL of Acceptor Solution to the top wells. Incubate at 37°C for 5 hours under gentle agitation (150 rpm).

• Self-Validation Control: Include a highly permeable reference standard (e.g., Verapamil) and a low permeability standard (e.g., Atenolol) to validate membrane integrity.

• Quantification & Causality: Analyze both donor and acceptor compartments via LC-MS/MS. Calculate the apparent permeability ( Papp​ ). Causality Note: The neutral tetrazole will exhibit a higher Papp​ because it does not require the high energy cost of shedding a hydration shell (desolvation) that the anionic carboxylate requires[3].

Step-by-step PAMPA workflow for quantifying passive membrane permeability.

Protocol B: In Vitro Phase II Metabolic Stability (Glucuronidation)

Objective: To prove that 1-cyclohexyl-5-ethyl-1H-tetrazole is resistant to UGT-mediated bioactivation.

• Assay Matrix Setup: Thaw Human Liver Microsomes (HLM) on ice. Prepare an incubation mixture containing 0.5 mg/mL HLM protein, 5 mM MgCl2​ , and 1 µM of the test compound in 100 mM potassium phosphate buffer (pH 7.4).

• Reaction Initiation: Pre-incubate for 5 minutes at 37°C. Initiate the reaction by adding the Phase II cofactor, Uridine 5'-diphospho-glucuronic acid (UDPGA), to a final concentration of 2 mM.

• Self-Validation (Negative Control): Crucial Step. Run a parallel incubation without UDPGA[2]. This isolates UGT-specific metabolism from non-enzymatic degradation or Phase I CYP450 metabolism.

• Quenching & Analysis: At time points 0, 15, 30, and 60 minutes, extract 50 µL aliquots and quench in 150 µL of ice-cold acetonitrile containing an internal standard. Centrifuge to precipitate proteins[2].

• Data Interpretation: Analyze the supernatant via LC-MS/MS. Plot the natural logarithm of the percentage remaining over time to calculate intrinsic clearance ( CLint​ ). The carboxylic acid will show rapid depletion; the tetrazole will remain at ~100% relative to the negative control.

Conclusion

Replacing a carboxylic acid with 1-cyclohexyl-5-ethyl-1H-tetrazole is a highly specialized bioisosteric strategy. By moving from an ionizable 5-substituted tetrazole to a neutral 1,5-disubstituted tetrazole, researchers deliberately trade aqueous solubility for exceptional passive permeability and absolute Phase II metabolic stability. This structural modification is a powerful tool for rescuing lead compounds suffering from poor oral bioavailability or acyl glucuronide-induced toxicity.

References

• Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties Semantic Scholar (Journal of Chemistry)[Link]

• Carboxylic Acid (Bio)Isosteres in Drug Design PMC (National Institutes of Health)[Link]

• 5-Substituted Tetrazoles as Bioisosteres of Carboxylic Acids. Bioisosterism and Mechanistic Studies Journal of Medicinal Chemistry - ACS Publications[Link]

• Drug Design: Influence of Heterocyclic Structure as Bioisosteres Open Access Journals[Link]

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• 5. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Comprehensive Disposal and Safety Protocol for 1-Cyclohexyl-5-ethyl-1H-tetrazole

As a Senior Application Scientist, I cannot overstate the importance of treating energetic heterocyclic compounds with the utmost operational respect. 1-Cyclohexyl-5-ethyl-1H-tetrazole (CAS: 46165-46-2) is an alkyl-substituted tetrazole derivative. While the cyclohexyl and ethyl substitutions provide steric bulk and lipophilicity that slightly stabilize the molecule compared to unsubstituted tetrazoles, the core tetrazole ring retains a remarkably high nitrogen content. This structural motif makes the compound a Potentially Explosive Chemical (PEC) under specific laboratory conditions[1].

This guide provides a self-validating, step-by-step operational framework for the safe handling, containment, and disposal of 1-cyclohexyl-5-ethyl-1H-tetrazole, ensuring your laboratory maintains rigorous safety and compliance standards.

Causal Hazard Analysis: The "Why" Behind the Danger

To safely dispose of a chemical, one must first understand the thermodynamic and kinetic drivers of its instability. Tetrazoles are five-membered aromatic rings containing four nitrogen atoms. Despite their aromaticity, the high heat of formation associated with the N-N and N=N bonds means that the ring is energetically primed for decomposition into nitrogen gas ( N2​ )[2].

• Friction and Shock Sensitivity: When 1-cyclohexyl-5-ethyl-1H-tetrazole is in a dry, solid state, the activation energy required to initiate explosive decomposition can be provided by simple mechanical friction or electrostatic discharge (ESD)[3].

• The Fallacy of On-Site Neutralization: Attempting to chemically neutralize or deactivate tetrazole derivatives without a validated, peer-reviewed protocol is strongly discouraged[4]. Mixing this compound with strong acids, bases, or oxidizers to "quench" it can inadvertently trigger a violent, uncontrolled exothermic reaction[4].

• Vapor Expansion: Trace degradation of tetrazoles over time can release gaseous by-products. If stored in a completely full, hermetically sealed container, this outgassing can cause catastrophic over-pressurization and subsequent explosion[1].

Quantitative & Qualitative Hazard Summary

Parameter	Value / Description	Operational Implication
Chemical Identity	1-Cyclohexyl-5-ethyl-1H-tetrazole	C5-substituted alkyltetrazole requiring PEC protocols.
CAS Number	46165-46-2	Must be explicitly listed on all Environmental Health & Safety (EHS) waste manifests.
Primary Hazard	Energetically unstable (PEC)	Risk of explosive decomposition via heat, shock, or friction[4].
Secondary Hazards	Acute toxicity, Skin/Eye irritant	Mandates strict barrier protection to prevent dermal/ocular exposure[4].
Fill Limit	≤ 80% of container capacity	Leaves headspace for vapor expansion, preventing over-pressurization[4],[1].

Mandatory Personal Protective Equipment (PPE)

A self-validating safety system requires that no single point of failure can lead to exposure. The following PPE and environmental controls are non-negotiable before initiating disposal procedures[4],[5],[3].

PPE Category	Specification	Causality (The "Why")
Hand Protection	Heavy-duty Nitrile gloves	Prevents dermal absorption of the toxic and irritating tetrazole compound[4].
Eye/Face Protection	Chemical safety goggles + Full face shield	Mitigates severe eye irritation and provides a physical barrier against micro-detonations[4].
Body Protection	Flame-retardant lab coat, closed-toe shoes	Minimizes thermal and chemical burns in the event of accidental ignition or rapid decomposition[4].
Environmental	Grounded fume hood, static-dissipative mats	Eliminates electrostatic discharge (ESD), a primary ignition source for dry energetic materials[3].

Step-by-Step Waste Containment and Disposal Workflow

Do not dispose of 1-cyclohexyl-5-ethyl-1H-tetrazole down the drain or in general laboratory trash[5],[6]. It must be managed as hazardous waste and ultimately destroyed via professional high-temperature incineration.

Step 1: Environmental Preparation & Grounding Ensure your workspace (preferably a certified chemical fume hood) is free of unnecessary flammable solvents, strong oxidizers, and metal components. Verify that you and your equipment are properly grounded to eliminate static electricity[7],[3].

Step 2: Container Selection Select a clean, dry, and chemically compatible container—typically a glass bottle with a secure, chemically resistant screw cap. Do not use metal containers[4].

Step 3: Frictionless Transfer Carefully transfer the waste 1-cyclohexyl-5-ethyl-1H-tetrazole into the designated container. Critical: If the compound is solid, you must use a spark-proof spatula (e.g., Teflon or conductive plastic). Never use metal spatulas, as they can generate microscopic sparks or localized frictional heating[4],[3].

Step 4: Headspace Management Do not fill the waste container to more than 80% of its total capacity. This void space is a critical safety buffer that allows for vapor expansion if trace degradation occurs, preventing the container from becoming a pressure bomb[4],[1].

Step 5: PEC Labeling Securely close the cap. Affix a compliant "Hazardous Waste" label. The label must explicitly state the full chemical name, the date of generation, and the specific hazard warnings: "Toxic," "Irritant," and "Potentially Explosive"[4].

Step 6: SAA Storage & EHS Coordination Store the container in a designated Satellite Accumulation Area (SAA) that is cool, dry, well-ventilated, and strictly segregated from incompatible materials (acids, bases, oxidizers)[4]. Immediately contact your institution's EHS department to arrange for a "lab pack" pickup. A licensed environmental services company will package the waste into an approved drum with absorbent material for safe transport and final incineration[4],[6].

Disposal Workflow Visualization

Workflow for the safe containment and disposal of energetic tetrazole derivatives.

Emergency Spill Response Protocol

In the event of an accidental spill, standard chemical cleanup procedures are insufficient due to the friction hazard.

• Evacuate and Ventilate: Immediately evacuate the immediate vicinity and ensure the area is well-ventilated to disperse any toxic dust or vapors[8].

• Don Emergency PPE: Ensure all personnel involved in the cleanup are wearing the mandatory PPE outlined in Section 2[8].

• Frictionless Containment: Do not sweep vigorously. Sweeping dry tetrazoles can generate enough friction to cause ignition. Instead, use a damp, chemically inert absorbent pad to gently collect the solid material, preventing dust generation[5],[8].

• Decontamination: Place all contaminated materials (including the absorbent pads and contaminated gloves) into a dedicated, labeled hazardous waste container[5]. Clean the affected surface thoroughly with an appropriate solvent as dictated by your laboratory's standard operating procedures, collecting the rinse solvent as hazardous waste[8].

• Reporting: Treat all materials used in the spill cleanup as hazardous waste and report the incident immediately to your EHS department[6].

References

• Proper Disposal Procedures for Tetrazolo[1,5-a]quinoline-4-carbaldehyde. Benchchem. 4

• Prudent Disposal of 5-(5-Methyl-isoxazol-3-yl)-1h-tetrazole: A Guide for Laboratory Professionals. Benchchem. 5

• Working with Potentially Explosive Chemicals/Reactions. University of Auckland. 7

• Guidelines for Explosive and Potentially Explosive Chemicals Safe Storage and Handling. University of California, Berkeley. 1

• Safe Stockpiling of the MTX‑1 Primary Explosive in Alkali or Alkaline Earth Metal Complexes and Coordination Polymers. PMC. 3

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. 6

• An Overview of Pyrazole-Tetrazole-Based Hybrid Compounds: Synthesis Methods, Biological Activities and Energetic Properties. MDPI. 2

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• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 7. auckland.ac.nz [auckland.ac.nz]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Personal protective equipment for handling 1H-Tetrazole, 1-cyclohexyl-5-ethyl-

As a Senior Application Scientist, I approach the handling of high-nitrogen heterocycles like 1-cyclohexyl-5-ethyl-1H-tetrazole (CAS: 46165-46-2) not merely as a compliance checklist, but as a rigorous, self-validating chemical operation. In drug development and materials science, substituted tetrazoles are invaluable as carboxylic acid bioisosteres and energetic ligands[1]. However, their inherent thermodynamic instability demands absolute precision in laboratory logistics.

The primary hazard of 1-cyclohexyl-5-ethyl-1H-tetrazole stems from its high heat of formation. Tetrazoles can undergo rapid, exothermic decomposition when subjected to thermal stress, friction, or electrostatic shock, releasing highly toxic and corrosive nitrogen oxides (NOx)[2],[3]. The following operational guide provides a causality-driven framework to ensure absolute safety from benchtop transfer to final disposal.

Causality-Driven PPE Selection

Standard laboratory personal protective equipment (PPE) is fundamentally insufficient for handling energetic coordination compounds and high-nitrogen heterocycles[4]. Every piece of gear must serve a specific mechanistic purpose to interrupt a potential chain of failure.

Table 1: Quantitative & Qualitative PPE Specifications

PPE Category	Specification	Mechanistic Justification (The "Why")
Eye & Face	ANSI Z87.1+ Goggles & Polycarbonate Face Shield	Tetrazoles can undergo localized deflagration if shocked. A face shield prevents high-velocity particulate penetration, while goggles seal the eyes against corrosive NOx off-gassing[3].
Body	Flame-Resistant (FR) Nomex® Lab Coat	Synthetic blends (e.g., polyester) melt into the skin during a flash fire. FR cotton or Nomex® chars, providing a critical thermal barrier against sudden energetic decomposition[5].
Hands (Base)	Kevlar® or Cut-Resistant Under-gloves	Mitigates severe laceration risks from shattered glassware in the event of an overpressurization or friction-induced micro-detonation[4].
Hands (Outer)	Anti-static Nitrile (Double-gloved)	Prevents electrostatic discharge (ESD) from human capacitance, which can act as a direct ignition source for dry tetrazole powders[6].
Footwear	ESD (Electrostatic Dissipative) Safety Shoes	Grounds the operator continuously, preventing static charge buildup during movement across the laboratory floor[4].

Operational Plan: Safe Handling Protocol

Trustworthiness in execution relies on eliminating the activation energy required for tetrazole decomposition. This step-by-step methodology must be followed without deviation.

Phase 1: Pre-Operation & Environmental Setup

• Clear the Environment: Purge the fume hood of all strong oxidizers, active heavy metals (which can form highly sensitive metal-tetrazole complexes), and acidic materials[3].

• Establish Grounding: Attach grounding cables to all receiving vessels, analytical balances, and metal equipment to bleed off electrostatic buildup[2].

• Barrier Placement: Position a heavy-duty polycarbonate blast shield between the operator and the primary handling zone.

Phase 2: Active Handling & Transfer

• Tool Selection: Use ONLY non-sparking spatulas (e.g., Teflon, ceramic, or conductive plastic). Never use stainless steel spatulas or glass rods, as metal-on-glass friction can trigger localized detonation[5].

• Mass Control: Transfer the 1-cyclohexyl-5-ethyl-1H-tetrazole in small aliquots (strictly <5 grams per transfer) to minimize the net explosive quantity (NEQ) exposed at any single moment[7].

• Solvent Wetting: Whenever the experimental design permits, keep the compound wetted with an inert, compatible solvent (e.g., ethyl acetate or acetonitrile). Solvation drastically desensitizes the material against friction and shock[2].

Phase 3: Post-Operation Decontamination

• Surface Neutralization: Wipe down all spatulas, balances, and hood surfaces with a damp, lint-free cloth. Never sweep dry tetrazole powders , as the mechanical friction of sweeping generates static electricity and localized heat[8].

Emergency Response & Spill Management

• Thermal Runaway: If you observe sudden bubbling, unexplained discoloration, or the evolution of reddish-brown gas (NOx), evacuate the area immediately . Do not attempt to fight a fire if it reaches the tetrazole cargo; the risk of blast overpressure is extreme[3].

• Powder Spill: For a localized spill of dry powder, do not use a standard laboratory vacuum. Isolate the area. Gently mist the powder with water or a compatible solvent to desensitize it, then absorb it using non-sparking tools and place it in a static-free, grounded container[8].

Disposal and Quenching Plan

Tetrazoles must never be disposed of in standard organic or aqueous waste streams due to the risk of incompatible reactions.

• Waste Segregation: Collect all 1-cyclohexyl-5-ethyl-1H-tetrazole waste in a dedicated, clearly labeled "High-Nitrogen / Energetic Waste" high-density polyethylene (HDPE) container. Keep the waste wetted with solvent to maintain desensitization.

• Aqueous Quenching of Synthetic Byproducts: If your workflow involved synthesizing this tetrazole from sodium azide, you must ensure all unreacted azide is quenched. Use a basic aqueous extraction (e.g., aqueous NaOH) to separate the azide prior to any acidification steps. Acidifying unquenched azide waste generates hydrazoic acid (HN3), which is highly volatile, toxic, and explosive[7],[9].

• Storage: Store the energetic waste container in a cool, dark, and well-ventilated location, strictly isolated from heat sources, direct sunlight, and acidic environments[6].

Visualized Workflow

Fig 1. Self-validating operational workflow for handling energetic tetrazole derivatives.

Sources

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• 3. 1H-TETRAZOLE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 5. chemicalbook.com [chemicalbook.com]
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• 8. glenresearch.com [glenresearch.com]
• 9. asianpubs.org [asianpubs.org]